Cyclohexanol, 1-(1-methyl-2-propynyl)-

• CAS: 103934-07-2

Core Science & Biosynthesis

steric and electronic properties of the 1-methyl-2-propynyl group on a cyclohexanol backbone

An In-depth Technical Guide to the Steric and Electronic Properties of the 1-Methyl-2-Propynyl Group on a Cyclohexanol Backbone

Foreword: The Strategic Importance of Substituted Cyclohexanols

To the researchers, scientists, and drug development professionals at the forefront of molecular design, the cyclohexanol scaffold represents a foundational element of modern medicinal chemistry. Its conformational rigidity, coupled with the precise stereochemical presentation of its substituents, allows for the meticulous tailoring of interactions with biological targets. The introduction of unique functional groups onto this backbone is a key strategy for modulating potency, selectivity, and pharmacokinetic profiles.

This guide focuses on a substituent of growing interest: the 1-methyl-2-propynyl group. This moiety is a fascinating conjunction of two distinct chemical entities—an alkyl group and an internal alkyne. The interplay of their respective steric and electronic characteristics creates a unique chemical environment that can be leveraged for sophisticated molecular engineering. As a Senior Application Scientist, my objective is not merely to present data, but to provide a cohesive, field-proven framework for understanding and predicting the behavior of this functionalized scaffold. We will explore the causality behind its conformational preferences, the electronic influence it exerts, and the practical methodologies for its synthesis and characterization.

Section 1: Unpacking the Electronic Landscape

The electronic character of a substituent dictates its influence on molecular polarity, acidity/basicity, and its capacity for non-covalent interactions such as hydrogen bonding and π-system stacking. The 1-methyl-2-propynyl group presents a dualistic electronic nature.

The Inductive and Resonance Effects of the Propynyl Moiety

The defining feature of the propynyl group is the carbon-carbon triple bond. The carbon atoms of this triple bond are sp-hybridized, a state that confers significant s-character (~50%) compared to sp² (~33%) or sp³ (~25%) carbons.[1][2] This increased s-character means the electrons in sp orbitals are held closer to the nucleus, making sp-hybridized carbons more electronegative than their sp³ counterparts.

Consequently, the alkynyl group acts as an electron-withdrawing group through induction (the σ-framework).[3] This effect polarizes the C-C single bond connecting the substituent to the cyclohexanol ring, drawing electron density away from the scaffold.

Furthermore, the two orthogonal π-bonds of the alkyne create a cylindrical, electron-rich region.[2] While inductively withdrawing, this π-system can engage in hyperconjugation with adjacent C-H or C-C bonds, and its linear geometry makes it a potential participant in specific binding interactions within a receptor pocket.[1]

The Role of the α-Methyl Group

The electronic nature of alkyl groups like methyl is often context-dependent. When attached to an sp³-hybridized carbon (as it is on the cyclohexanol backbone), the methyl group is best understood as a weak inductive electron-withdrawing group relative to hydrogen, a consequence of carbon's slightly higher electronegativity.[4] However, it can also act as an electron-donating group through hyperconjugation when adjacent to an sp² or sp hybridized center. In the case of the 1-methyl-2-propynyl substituent, the methyl group primarily stabilizes the adjacent sp-hybridized carbon of the alkyne.[1]

Integrated Electronic Influence on the Cyclohexanol Ring

The combination of the inductively withdrawing alkyne and the adjacent methyl group creates a net electron-withdrawing effect on the cyclohexanol ring. This has two primary consequences:

• Modulation of Hydroxyl Acidity : The electron-withdrawing nature of the substituent will slightly increase the acidity of the cyclohexanol's hydroxyl proton by stabilizing the corresponding alkoxide conjugate base.

• Altered Reactivity : The polarization of the C1-substituent bond can influence the reactivity of the carbinol center.

The logical flow of these electronic influences can be visualized as follows:

Caption: Electronic influences of the 1-methyl-2-propynyl substituent.

Section 2: Decoding the Steric Architecture

The most critical determinant of a substituted cyclohexane's properties is its three-dimensional structure, governed by the principles of conformational analysis. The molecule exists in a dynamic equilibrium between two chair conformations, with the substituent occupying either an axial or an equatorial position.[5][6]

Conformational Preference and A-Values

The preference for a substituent to occupy the more spacious equatorial position is driven by the avoidance of destabilizing steric clashes with axial hydrogens on the same face of the ring, known as 1,3-diaxial interactions .[7][8] This energetic preference is quantified by the conformational free energy difference, or A-value . A larger A-value signifies a greater steric bulk and a stronger preference for the equatorial position.[9][10]

To predict the behavior of the 1-methyl-2-propynyl group, we must consider the A-values of its constituent parts and related groups.

Substituent (R)	A-value (kcal/mol)	Rationale for Steric Demand
-H	0	Reference point.
-OH	0.6 - 0.94	Small group, but subject to solvent effects.[9][11]
Ethynyl (-C≡CH)	~0.2	Linear shape minimizes steric clash.[11]
Methyl (-CH₃)	~1.7 - 1.8	Sets a baseline for significant steric bulk.[9][12]
tert-Butyl (-C(CH₃)₃)	~5.0	Acts as a "conformational lock" due to extreme bulk.[8][9]

The low A-value for the ethynyl group is due to its linear geometry; the terminal hydrogen points away, avoiding interaction with the axial ring hydrogens. However, in the 1-methyl-2-propynyl group, this terminal hydrogen is replaced by a methyl group.

Conformational Equilibrium of 1-(1-Methyl-2-Propynyl)cyclohexanol

When the 1-methyl-2-propynyl group is in the axial position , the terminal methyl group of the propynyl moiety is brought into close proximity with the axial hydrogens at C3 and C5, resulting in significant and destabilizing 1,3-diaxial interactions. The α-methyl group also contributes to this steric strain.

Conversely, when the substituent is in the equatorial position , the entire linear alkyne portion projects away from the ring, and the terminal methyl group is distant from any ring hydrogens, minimizing steric repulsion.[6]

Therefore, the conformational equilibrium will overwhelmingly favor the conformer where the 1-methyl-2-propynyl group occupies the equatorial position.

Caption: Conformational equilibrium strongly favors the equatorial conformer.

Section 3: Experimental Validation Protocols

Theoretical predictions must be substantiated by empirical data. The synthesis and spectroscopic analysis of 1-(1-methyl-2-propynyl)cyclohexanol provide a self-validating system to confirm its structure and conformational preferences.

Synthesis Workflow: Nucleophilic Addition to Cyclohexanone

The most direct route to the target compound is the nucleophilic addition of a propynyl-anion equivalent to cyclohexanone. This protocol leverages the acidity of the terminal alkyne proton, which can be deprotonated to form a potent carbon nucleophile.

Caption: Workflow for the synthesis of the target cyclohexanol derivative.

Detailed Protocol:

• Apparatus Setup : Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum. Maintain a positive pressure of inert gas (N₂ or Ar) throughout.

• Formation of Lithium Butynilide :

  • Charge the flask with anhydrous tetrahydrofuran (THF) and cool to -78 °C (dry ice/acetone bath).

  • Bubble propyne gas through the solvent or add a pre-condensed amount.

  • Slowly add one equivalent of n-butyllithium (n-BuLi) solution via syringe. Allow the mixture to warm to 0 °C and stir for 30 minutes to form lithium propynilide.

  • Cool back to -78 °C and add one equivalent of methyl iodide. Allow the reaction to warm to room temperature to form 1-butyne.

  • Cool the solution back to -78 °C and add a second equivalent of n-BuLi. Allow to warm to 0 °C to form the required lithium butynilide nucleophile.

• Nucleophilic Addition :

  • Cool the solution of lithium butynilide back to -78 °C.

  • Add one equivalent of cyclohexanone dropwise via syringe. The exotherm should be carefully controlled.

  • Stir the reaction at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir overnight.

• Workup and Purification :

  • Cool the reaction flask to 0 °C in an ice bath.

  • Slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure 1-(1-methyl-2-propynyl)cyclohexanol.

Conformational Analysis via ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive tool for conformational analysis of cyclohexane derivatives in solution.[9][13] The key diagnostic signal is the proton attached to the carbinol carbon (C1), which in this tertiary alcohol is absent. Therefore, we must rely on the signals of the protons on the adjacent carbons (C2 and C6).

Protocol:

• Sample Preparation : Dissolve 5-10 mg of the purified product in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• Data Acquisition : Acquire a high-resolution ¹H NMR spectrum (≥400 MHz is recommended) to resolve coupling patterns. Also, acquire a ¹³C NMR spectrum for full structural confirmation.

• Spectral Analysis :

  • In the dominant equatorial conformer, the axial protons at C2 and C6 will appear as a complex multiplet shifted downfield. The coupling constants (³J) between these axial protons and their neighbors will be large (typ. 10-13 Hz for axial-axial coupling).

  • The equatorial protons at C2 and C6 will have smaller coupling constants (typ. 2-5 Hz for axial-equatorial and equatorial-equatorial couplings).

  • The methyl protons of the propynyl group will appear as a sharp singlet around 1.8 ppm. The α-methyl group will also be a singlet, likely further downfield.

Proton Environment	Expected ¹H Chemical Shift (δ, ppm)	Expected Multiplicity & Coupling (J, Hz)	Conformational Insight
Cyclohexyl Protons (axial)	~1.2 - 1.8	Multiplet (dd, ddd, or tt)	Large J(ax,ax) ~10-13 Hz confirms chair.
Cyclohexyl Protons (equatorial)	~1.5 - 2.1	Multiplet	Small J(ax,eq) and J(eq,eq) ~2-5 Hz.
Propynyl Methyl (-C≡C-CH₃)	~1.8	Singlet (s)	Confirms the internal alkyne structure.
α-Methyl (-C(OH)-CH₃)	~1.2 - 1.5	Singlet (s)	Confirms the tertiary alcohol structure.
Hydroxyl (-OH)	Variable (broad singlet)	Broad Singlet (br s)	Position is concentration/solvent dependent.

Conclusion: A Versatile Scaffold for Advanced Molecular Design

The 1-methyl-2-propynyl group is a sterically demanding, electron-withdrawing substituent that locks the cyclohexanol ring into a conformation where it resides in the equatorial position. Its linear, rigid alkyne component provides a valuable vector for directing other pharmacophoric elements into specific regions of space, making it an excellent tool for probing protein binding pockets.[1] The alkyne's unique reactivity also opens avenues for further functionalization via "click" chemistry or other alkyne-specific transformations.[1]

For drug development professionals, understanding these fundamental steric and electronic properties is paramount. It allows for the rational design of novel bioactive agents with improved stability, selectivity, and potency. By grounding theoretical models in robust experimental validation, we can confidently employ scaffolds like 1-(1-methyl-2-propynyl)cyclohexanol to address complex challenges in medicinal chemistry and materials science.

References

• Conformational Analysis of Cyclohexanols. (n.d.).

• Eliel, E. L., & Biros, F. J. (1966). Conformational Analysis. XII. Acetylation Rates of Substituted Cyclohexanols. The Kinetic Method of Conformational Analysis. Journal of the American Chemical Society, 88(14), 3334–3343. Retrieved from [Link]

• Substituted cyclohexanes. (n.d.). St. Benedict & St. John's University. Retrieved from [Link]

• Cyclohexanone, 2-(1-methyl-2-propynyl)-. (n.d.). Organic Syntheses. Retrieved from [Link]

• NMR Analysis of 2-Phenyl-1-Cyclohexanol. (n.d.). Scribd. Retrieved from [Link]

• Jensen, F. R., Bushweller, C. H., & Beck, B. H. (1969). Conformational preferences in monosubstituted cyclohexanes determined by nuclear magnetic resonance spectroscopy. Journal of the American Chemical Society, 91(2), 344–351. Retrieved from [Link]

• Conformations of organic molecules. (n.d.). Retrieved from [Link]

• Conformational Analysis. (n.d.). OpenOChem Learn. Retrieved from [Link]

• Vila, A., & Mosquera, R. A. (2025, October 28). Rethinking Organic Chemistry: The Dual Electronic Behavior of the Alkyl Group. Journal of Chemical Education. Retrieved from [Link]

• Chapter 5: Alkenes and Alkynes. (n.d.). OCLUE: Organic Chemistry, Life, the Universe & Everything. Retrieved from [Link]

• Kolehmainen, E., & Torkkola, T. (2000). The identification of vicinally substituted cyclohexane isomers in their mixtures by 1H and 13C NMR spectroscopy. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 56(3), 541–546. Retrieved from [Link]

• Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values". (2014, July 1). Master Organic Chemistry. Retrieved from [Link]

• Alkynes. (n.d.). Retrieved from [Link]

• Draw the H-NMR spectra of both cyclohexanol and cyclohexene. (n.d.). Study.com. Retrieved from [Link]

• Steric Effects on Axial/Equatorial Equilibria. (2020, June 22). Oregon State University. Retrieved from [Link]

• 1D 1H NMR spectra of cyclohexanol. (n.d.). ResearchGate. Retrieved from [Link]

• Propynyl group. (n.d.). Wikipedia. Retrieved from [Link]

• Propynyl: Organic Chemistry Study Guide. (2025, August 15). Fiveable. Retrieved from [Link]

• Functional Group Characteristics and Roles. (n.d.). ASHP. Retrieved from [Link]

• Substituted Cyclohexanes. (2021, December 15). Chemistry LibreTexts. Retrieved from [Link]

• Table of A-Values. (n.d.). Retrieved from [Link]

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literature review on organic synthesis applications of Cyclohexanol, 1-(1-methyl-2-propynyl)-

An In-Depth Technical Guide to the Organic Synthesis Applications of Sterically Hindered Propargylic Alcohols: A Focus on 1-(1-methyl-2-propynyl)cyclohexanol

Executive Summary

In modern organic synthesis and drug development, bifunctional synthons are critical for rapidly assembling complex molecular architectures. Cyclohexanol, 1-(1-methyl-2-propynyl)- (CAS: 103934-07-2), also known as 1-(but-3-yn-2-yl)cyclohexan-1-ol, represents a highly versatile class of sterically hindered, α -branched propargylic alcohols[1]. Featuring both a nucleophilic hydroxyl group and a π -rich terminal alkyne in close proximity, this compound serves as a premier building block for constructing α,β -unsaturated carbonyls, functionalized spirocycles, and complex carbon frameworks[2][3].

This whitepaper provides an authoritative analysis of the mechanistic pathways, catalytic transformations, and standardized experimental protocols associated with this specific structural motif, empowering synthetic chemists to leverage its dual reactivity while mitigating yield-diminishing side reactions such as competitive elimination.

Structural & Mechanistic Profiling

The unique reactivity of 1-(1-methyl-2-propynyl)cyclohexanol stems from three distinct structural features:

• The Terminal Alkyne: Highly susceptible to π -activation by soft Lewis acids (e.g., Au, Ag, Pt)[4].

• The α -Methyl Branching: Introduces steric bulk that influences the regioselectivity of nucleophilic attacks and stabilizes transient carbocationic intermediates during substitution reactions.

• The Cyclohexyl Ring (Thorpe-Ingold Effect): The bulky geminal substitution on the cyclohexane ring compresses the internal bond angles, thermodynamically favoring cyclization events (e.g., spiro-oxy-heterocycle formation)[3].

However, the tertiary nature of the cyclohexanol carbon presents a distinct challenge: under standard Brønsted acidic conditions, the molecule is highly prone to E1 dehydration , leading to conjugated enynes rather than the desired substitution or rearrangement products[5]. Consequently, modern methodologies rely on highly specific transition-metal catalysis to bypass this degradation pathway.

Core Synthetic Applications

The Catalytic Meyer-Schuster Rearrangement

The Meyer-Schuster rearrangement is the formal 1,3-shift of a propargylic alcohol to yield an α,β -unsaturated carbonyl compound[6]. For sterically hindered substrates like 1-(1-methyl-2-propynyl)cyclohexanol, traditional harsh acidic conditions fail due to competitive Rupe isomerization and ring dehydration[5].

By employing highly π -philic Gold(I) or Gold(III) catalysts (e.g., Ph3​PAuNTf2​ ), the alkyne is selectively activated at room temperature[7]. The gold catalyst lowers the LUMO of the alkyne, facilitating the 1,3-hydroxyl migration to form an allenol intermediate, which rapidly tautomerizes to the corresponding enone[6]. This process is highly atom-economical and avoids the degradation of the cyclohexyl ring.

Caption: Gold(I)-catalyzed Meyer-Schuster rearrangement mechanism for α-branched propargylic alcohols.

The Nicholas Reaction: C-C Bond Formation

Direct nucleophilic substitution at the propargylic position of 1-(1-methyl-2-propynyl)cyclohexanol is nearly impossible under standard conditions due to the instability of the resulting tertiary carbocation. The Nicholas Reaction elegantly solves this by using dicobalt octacarbonyl ( Co2​(CO)8​ ) as a stoichiometric protecting and activating group[1][8].

The formation of a dicobalt hexacarbonyl cluster delocalizes the positive charge of the propargylic cation into the transition metal d -orbitals. This extraordinary stabilization completely suppresses E1 elimination, allowing even weak nucleophiles (e.g., electron-rich arenes, allylsilanes) to attack the sterically hindered position[8][9].

Caption: Stepwise workflow of the Nicholas Reaction utilizing dicobalt hexacarbonyl cluster stabilization.

Electrophilic Cyclization to Spiro-Oxy-Heterocycles

Because the hydroxyl group is tethered to the alkyne via a highly substituted cyclohexyl ring, electrophilic activation of the alkyne (using I2​ , Ag+ , or Au+ ) triggers an intramolecular 5-endo-dig or 6-endo-dig cyclization[3]. This yields spiro-dihydrofurans or spiro-pyrans, which are highly privileged scaffolds in medicinal chemistry for targeting central nervous system (CNS) receptors.

Quantitative Data Summaries

The following table synthesizes the optimal reaction parameters for transforming 1-(1-methyl-2-propynyl)cyclohexanol based on established literature precedents for hindered propargylic alcohols[4][6][8].

Transformation	Catalyst / Reagent System	Solvent	Temp (°C)	Target Product Class	Est. Yield	Key Advantage
Meyer-Schuster	2 mol% Ph3​PAuNTf2​	DCM/H2​O	25	α,β -Unsaturated Enone	85-92%	Avoids ring dehydration; ambient temp.
Nicholas Substitution	1. Co2​(CO)8​ (1.05 eq)2. BF3​⋅Et2​O / Nuc	DCM	-78 to 25	Propargylic Alkylated Adduct	75-88%	Suppresses E1 elimination entirely.
Direct Au-Substitution	1-5 mol% NaAuCl4​⋅2H2​O	DCM	25	Propargylic Ethers/Amines	60-71%	Catalytic alternative to Nicholas rxn.
Electrophilic Cyclization	5 mol% AgOTf or I2​	MeCN	60	Spiro-dihydrofurans	>80%	Rapid assembly of 3D spirocycles.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity and reproducibility, the following protocols incorporate self-validating analytical checkpoints.

Protocol A: Gold-Catalyzed Meyer-Schuster Rearrangement

Objective: Conversion of 1-(1-methyl-2-propynyl)cyclohexanol to 1-(cyclohex-1-en-1-yl)but-2-en-1-one derivatives.

• Preparation: In an oven-dried Schlenk flask under argon, dissolve 1.0 mmol of 1-(1-methyl-2-propynyl)cyclohexanol in 5.0 mL of anhydrous dichloromethane (DCM).

• Catalyst Addition: Add 2.0 mol% of Ph3​PAuNTf2​ and 1.0 equivalent of distilled water.

  • Causality: Water acts as a co-catalyst/proton shuttle to facilitate the tautomerization of the allenol intermediate.

• Reaction Monitoring: Stir at room temperature. Monitor via TLC (Hexanes/EtOAc 8:2).

  • Validation Checkpoint: The starting material ( Rf​≈0.3 ) will disappear, replaced by a UV-active spot ( Rf​≈0.5 ).

• Workup: Filter the mixture through a short pad of silica gel to remove the gold catalyst, eluting with EtOAc. Concentrate under reduced pressure.

• Characterization: Confirm product via IR spectroscopy. Validation: Look for the disappearance of the broad O-H stretch (~3300 cm−1 ) and the appearance of a strong conjugated carbonyl C=O stretch (~1670-1680 cm−1 ).

Protocol B: The Nicholas Reaction (Allylation)

Objective: C-C bond formation at the sterically hindered propargylic position.

• Complexation: Dissolve 1.0 mmol of the propargylic alcohol in 10 mL of degassed DCM. Add 1.05 mmol of Co2​(CO)8​ . Stir at room temperature for 2 hours until gas evolution (CO) ceases.

  • Validation Checkpoint: The solution will turn deep blood-red. TLC will show a new, highly non-polar red spot.

• Ionization & Attack: Cool the reaction to -78 °C. Add 2.0 mmol of allyltrimethylsilane, followed dropwise by 1.2 mmol of BF3​⋅Et2​O . Stir for 1 hour at -78 °C, then warm to 0 °C.

  • Causality: The Lewis acid coordinates to the hydroxyl group, promoting its departure as water and generating the dicobalt-stabilized cation, which is immediately trapped by the allylsilane[8].

• Decomplexation: Quench with saturated aqueous NaHCO3​ . Extract with DCM. To the concentrated organic layer, add 4.0 equivalents of Cerium Ammonium Nitrate (CAN) in acetone at 0 °C to oxidatively remove the cobalt cluster.

  • Validation Checkpoint: The red color will dissipate, leaving a pale yellow/colorless organic phase containing the pure substituted alkyne.

References

• Recent Progress in Application of Propargylic Alcohols in Organic Syntheses Source: The Chemical Record, 2023. URL:[Link]

• The Meyer–Schuster Rearrangement Source: Organic Reactions, 2022. URL:[Link]

• Scope and advances in the catalytic propargylic substitution reaction Source: RSC Advances, 2018. URL:[Link]

• Gold(III)-Catalyzed Nucleophilic Substitution of Propargylic Alcohols Source: Organic Letters, ACS Publications, 2005. URL:[Link]

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• 9. portals.broadinstitute.org [portals.broadinstitute.org]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 1-(1-Methyl-2-propynyl)cyclohexanol via Propargylic Grignard Addition

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Methodology: Barbier-Modified Organometallic Addition

Mechanistic Insights & Causality in Propargylic Additions

The synthesis of sterically hindered tertiary homopropargylic alcohols, such as 1-(1-methyl-2-propynyl)cyclohexanol, presents a unique regiochemical challenge. The standard approach involves the addition of a Grignard reagent derived from 3-bromo-1-butyne to cyclohexanone.

However, propargylic Grignard reagents are notoriously difficult to control due to two primary causal factors:

• The Propargyl-Allenyl Equilibrium: Once formed, the propargylmagnesium halide exists in a rapid, dynamic equilibrium with its allenic isomer [1]. Spectroscopic analysis typically indicates that the allenyl form predominates. When reacting with a ketone, the allenyl Grignard participates in a six-membered cyclic transition state (an SE​2′ mechanism), which results in the inversion of the nucleophile and yields the branched homopropargylic alcohol ( α -adduct) [4].

• Wurtz-Type Coupling & Disproportionation: Propargyl halides readily undergo homocoupling to form dimers (e.g., 1,5-hexadiynes) or disproportionate into propyne and allene derivatives if allowed to accumulate in the presence of unreacted magnesium [1].

The Solution (Self-Validating Protocol): To suppress disproportionation and drive regioselectivity, this protocol utilizes a Barbier-type modification . By co-adding 3-bromo-1-butyne and cyclohexanone to the activated magnesium, the transient allenyl Grignard is immediately trapped by the electrophile. Furthermore, we replace historically toxic mercury(II) chloride ( HgCl2​ ) [3] with Zinc Bromide ( ZnBr2​ ) to catalyze the metalation safely and efficiently[2].

Reaction Pathway & Equilibrium Dynamics

Fig 1: Mechanistic workflow highlighting the allenyl-propargyl equilibrium and SE2' transition state.

Materials and Reagents

Reagent	Molecular Weight ( g/mol )	Equivalents	Amount (for 50 mmol scale)	Role
Cyclohexanone	98.14	1.0	4.91 g (50.0 mmol)	Electrophile
3-Bromo-1-butyne	132.99	1.2	7.98 g (60.0 mmol)	Nucleophile Precursor
Magnesium Turnings	24.30	1.5	1.82 g (75.0 mmol)	Metalating Agent
Zinc Bromide ( ZnBr2​ )	225.20	0.05	0.56 g (2.5 mmol)	Catalyst / Activator [2]
Anhydrous Diethyl Ether	74.12	N/A	100 mL	Solvent
Saturated NH4​Cl (aq)	N/A	N/A	50 mL	Reaction Quench

Step-by-Step Barbier-Modified Methodology

Phase 1: Apparatus Preparation & Magnesium Activation

Causality Check: Moisture strictly inhibits Grignard formation. The oxide layer on Mg must be breached to initiate electron transfer.

• Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, a reflux condenser, and an argon inlet.

• Charge the flask with Magnesium turnings (1.82 g, 75.0 mmol) and anhydrous Zinc Bromide (0.56 g, 2.5 mmol) under a continuous stream of argon.

• Add 20 mL of anhydrous diethyl ether to cover the magnesium. Stir vigorously for 15 minutes at room temperature to mechanically and chemically activate the magnesium surface.

Phase 2: Barbier-Type Co-Addition

Causality Check: Co-addition ensures the Grignard reagent reacts with cyclohexanone the moment it forms, preventing the accumulation of the organomagnesium species and subsequent Wurtz homocoupling [1]. 4. In the flame-dried addition funnel, prepare a solution containing Cyclohexanone (4.91 g, 50.0 mmol) and 3-bromo-1-butyne (7.98 g, 60.0 mmol) dissolved in 40 mL of anhydrous diethyl ether. 5. Cool the reaction flask to -20 °C using a dry ice/isopropanol bath. 6. Add 2-3 mL of the mixture from the addition funnel to the magnesium suspension. Wait for the reaction to initiate (indicated by slight bubbling or a localized temperature spike). 7. Once initiated, add the remainder of the mixture dropwise over 45–60 minutes, maintaining the internal temperature between -20 °C and -10 °C. 8. After the addition is complete, allow the reaction to slowly warm to 0 °C and stir for an additional 2 hours to ensure complete conversion.

Phase 3: Quench and Isolation

Causality Check: A mild acidic quench is required to protonate the magnesium alkoxide without causing dehydration of the resulting tertiary alcohol. 9. Cool the mixture back to -10 °C and carefully quench by adding 50 mL of saturated aqueous NH4​Cl dropwise. 10. Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 × 30 mL). 11. Wash the combined organic layers with brine (50 mL), dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure. 12. Purify the crude product via flash column chromatography (Silica gel, Hexanes:Ethyl Acetate 9:1) to yield pure 1-(1-methyl-2-propynyl)cyclohexanol as a colorless oil.

Protocol Validation & Expected Data

To ensure the trustworthiness of the protocol, researchers should validate the crude mixture against the following expected parameters. The Barbier method drastically shifts the yield profile compared to standard sequential Grignard formation.

Parameter	Standard Grignard Method	Barbier-Modified Method (This Protocol)	Analytical Verification
Overall Yield	20 - 35% [3]	75 - 85%	Gravimetric after chromatography
α -Adduct (Target)	~60% of product mass	>95% of product mass	1H NMR (branched methyl doublet at ~1.1 ppm)
γ -Adduct (Byproduct)	~15% of product mass	<2% of product mass	1H NMR (linear methylene signals)
Wurtz Homocoupling	High (dimerization)	Trace	GC-MS (absence of 1,5-hexadiyne mass peaks)

References

• Yanagisawa, A. Product Subclass 7: Propargylic Grignard Reagents. Thieme Connect. Available at:[Link]

• Mercury-Free Preparation and Selective Reactions of Propargyl (and Propargylic) Grignard Reagents. ResearchGate. Available at:[Link]

• Participation of Acetylenic Bonds in Pericyclic Reactions. CCL.net. Available at:[Link]

• Comprehensive Organic Reactions in Aqueous Media. Dr. Hazhan. Available at:[Link]

Application Note: Transition-Metal Catalyzed Nucleophilic Substitution of Tertiary Propargylic Alcohols

Executive Summary & Scope

The direct nucleophilic substitution of tertiary propargylic alcohols is a formidable challenge in synthetic organic chemistry. Historically, the construction of fully substituted carbon centers at the propargylic position relied on the Nicholas reaction, which necessitates stoichiometric amounts of toxic cobalt complexes (e.g., dicobalt octacarbonyl) to stabilize the propargyl cation intermediate[1]. Direct substitution under standard acidic or basic conditions typically fails due to severe steric hindrance, competitive enyne formation (via elimination), or the Meyer-Schuster rearrangement[2].

Recent breakthroughs in transition-metal catalysis—specifically utilizing ruthenium and copper complexes—have revolutionized this field. By leveraging synergistic dimetallic effects or highly tunable chiral ligands, modern catalytic systems can activate tertiary propargylic alcohols (or their ester/carbonate derivatives) to form transient metal-allenylidene intermediates[3][4]. This application note provides a comprehensive, self-validating guide to executing these advanced transformations, focusing on diruthenium-catalyzed thiolation and copper-catalyzed asymmetric propargylic substitution (APS).

Mechanistic Insights: Causality in Catalyst Selection

To successfully substitute a tertiary propargylic alcohol, the catalyst must overcome the activation energy barrier of cleaving a sterically encumbered C–O bond without triggering competitive elimination pathways.

The Diruthenium Advantage for Challenging Nucleophiles (e.g., Thiols)

Transition-metal-catalyzed substitution with sulfur nucleophiles (thiols) is notoriously difficult because sulfur's strong coordinating ability often leads to catalyst poisoning[2]. However, the Nishibayashi group demonstrated that specific thiolate-bridged diruthenium complexes can bypass this limitation[1].

• Causality of Catalyst Design: Neutral diruthenium complexes (e.g., [CpRuCl(μ2-SMe)2RuCpCl]) are effective for terminal alkynes but fail for sterically demanding internal alkynes or specific tertiary alcohols[1]. By switching to a cationic methanethiolate-bridged diruthenium complex, [CpRuCl(μ2-SMe)2RuCp(OH2)]OTf, the electrophilicity of the metal center is enhanced[1].

• Pathway: The reaction proceeds via the dehydration of the tertiary alcohol to form a ruthenium-vinylidene complex, which rapidly tautomerizes into a highly electrophilic ruthenium-allenylidene intermediate[5]. The synergistic dimetallic core stabilizes this intermediate, preventing catalyst poisoning and allowing the thiol to attack the γ-carbon, yielding the propargylic sulfide[1].

Copper-Catalyzed Asymmetric Propargylic Substitution (APS)

While ruthenium excels at robust, racemic substitutions, copper catalysis is the premier choice for enantioselective transformations. Copper-catalyzed APS is utilized to forge contiguous quaternary and tertiary stereogenic centers[6].

• Causality of Catalyst Design: Copper(I) or Copper(II) salts (e.g., Cu(OTf)₂ or Cu(CH₃CN)₄BF₄) are paired with chiral ligands such as PyBOX or bifunctional N,N,P-ligands[6][7]. The tertiary propargylic alcohol is usually pre-activated as a carbonate or acetate to facilitate leaving group departure[4].

• Pathway: Oxidative addition or Lewis acid activation generates a chiral copper-allenylidene or copper-acetylide intermediate[4][7]. The chiral ligand dictates the facial selectivity of the incoming nucleophile (amines, esters, or carbon nucleophiles), effectively suppressing racemization and yielding highly enantioenriched α-tertiary alkynes[4].

Caption: Mechanistic pathway of transition-metal catalyzed propargylic substitution via allenylidene intermediates.

Quantitative Data: Substrate Scope and Efficacy

The following table summarizes the expected yields and enantiomeric excesses (ee) based on validated literature parameters for the substitution of tertiary propargylic substrates[1][4][6][7].

Catalyst System	Substrate Type	Nucleophile	Yield (%)	Enantiomeric Excess (ee %)	Key Intermediate
[CpRuCl(μ2-SMe)2RuCp(OH2)]OTf	Tertiary Propargylic Alcohols	Thiols (R-SH)	85–95%	N/A (Racemic)	Ru-Allenylidene
Cu(OTf)₂ / PyBOX Ligand	Propargylic Carbonates	Amines / Esters	75–96%	90–95%	Cu-Allenylidene
Cu(CH₃CN)₄BF₄ / N,N,P-Ligand	Propargylic Esters	Amine HCl salts	80–95%	Up to 99%	Cu-Allenylidene
Cu(II) Bromide / Lewis Acid	Propargylic Alcohols	Alcohols (R-OH)	70–90%	N/A (Racemic)	Cu-Acetylide / Cation

Detailed Experimental Protocols

The following protocols are designed as self-validating systems. Visual cues (color changes) and specific environmental controls are included to ensure reproducibility.

Protocol A: Diruthenium-Catalyzed Synthesis of Tertiary Propargylic Sulfides

Objective: To synthesize sterically hindered propargylic thioethers using a cationic diruthenium complex.

Reagents & Materials:

• Tertiary propargylic alcohol (1.0 mmol)

• Thiol nucleophile (1.2 mmol)

• [CpRuCl(μ2-SMe)2RuCp(OH2)]OTf (5 mol%, 0.05 mmol)[1]

• Ammonium tetrafluoroborate (NH₄BF₄) (10 mol%, 0.1 mmol) - Acts as a co-catalyst to facilitate leaving group departure.

• Anhydrous 1,2-Dichloroethane (DCE) (5.0 mL)

Step-by-Step Methodology:

• System Purging: Flame-dry a 25 mL Schlenk flask under vacuum and backfill with dry Argon (repeat 3x).

• Catalyst Loading: Inside an argon-filled glovebox, add the cationic diruthenium complex (dark reddish-brown powder) and NH₄BF₄ to the flask.

• Substrate Addition: Inject anhydrous DCE (5.0 mL) into the flask. The solution will appear deep red. Add the tertiary propargylic alcohol (1.0 mmol) followed by the thiol (1.2 mmol) via a micro-syringe.

• Reaction Execution: Seal the flask and heat the mixture to 60 °C using an oil bath.

• Self-Validation (Monitoring): Monitor the reaction via TLC (Hexanes/EtOAc 9:1). The disappearance of the UV-active/KMnO₄-active tertiary alcohol spot (typically Rf ~0.3) and the appearance of a less polar product spot (Rf ~0.6) indicates successful allenylidene formation and subsequent nucleophilic trapping. Reaction time is typically 3–12 hours depending on steric bulk[1].

• Quench & Purification: Cool the reaction to room temperature. Quench by filtering the mixture through a short pad of silica gel (eluting with diethyl ether) to remove the ruthenium catalyst. Concentrate the filtrate under reduced pressure and purify via flash column chromatography.

Protocol B: Copper-Catalyzed Asymmetric Propargylic Amination

Objective: To synthesize enantioenriched α-tertiary propargylic amines from propargylic carbonates.

Reagents & Materials:

• Tertiary propargylic carbonate (0.5 mmol)

• Amine nucleophile (e.g., aniline derivatives) (0.6 mmol)

• Cu(CH₃CN)₄BF₄ (10 mol%, 0.05 mmol)

• Chiral N,N,P-Ligand or PyBOX ligand (11 mol%, 0.055 mmol)[6][7]

• Anhydrous Dichloromethane (CH₂Cl₂) (4.0 mL)

• N,N-Diisopropylethylamine (DIPEA) (1.0 equiv, if using amine hydrochloride salts)

Step-by-Step Methodology:

• Complexation: In an oven-dried Schlenk tube under Argon, add Cu(CH₃CN)₄BF₄ and the chiral ligand. Inject 2.0 mL of anhydrous CH₂Cl₂. Stir at room temperature for 30 minutes. Validation cue: The solution will transition from colorless/pale yellow to a distinct vibrant color (often green or deep blue, depending on the ligand), indicating successful formation of the chiral copper complex.

• Cooling: Cool the catalyst solution to -20 °C using a cryocooler or dry ice/ethylene glycol bath. Low temperatures are critical to maximizing enantioselectivity (ee)[4].

• Addition: Dissolve the tertiary propargylic carbonate and the amine in 2.0 mL of CH₂Cl₂. Add this mixture dropwise to the catalyst solution over 5 minutes.

• Incubation: Stir the reaction at -20 °C for 12–24 hours. Monitor by chiral HPLC or TLC.

• Workup: Once complete, quench the reaction with saturated aqueous NH₄Cl (5 mL). Extract the aqueous layer with CH₂Cl₂ (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Isolation: Purify the crude residue by silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the enantioenriched α-tertiary propargylic amine.

Caption: Experimental workflow for air-free Copper-Catalyzed Asymmetric Propargylic Substitution.

Troubleshooting & Optimization

• Low Yield in Ru-Catalysis: If the starting material remains unconsumed, ensure the NH₄BF₄ additive is completely dry. Moisture can inhibit the formation of the highly electrophilic cationic allenylidene intermediate[1].

• Racemization in Cu-Catalysis: If the enantiomeric excess is lower than expected (<80%), the background uncatalyzed S_N1 pathway (via a free propargyl cation) may be competing with the allenylidene pathway[2]. Ensure the reaction is kept strictly at or below -20 °C, and verify the purity of the chiral ligand[4].

• Meyer-Schuster Rearrangement: If α,β-unsaturated ketones are observed as byproducts, the tertiary alcohol is undergoing rearrangement rather than substitution. Pre-activating the alcohol as a carbonate or acetate ester significantly suppresses this side reaction by improving leaving group kinetics[4].

References

• Scope and advances in the catalytic propargylic substitution reaction. National Institutes of Health (PMC). Available at:[Link]

• Ruthenium-Catalyzed Propargylic Reduction of Propargylic Alcohols with Hantzsch Ester. Organometallics - ACS Publications. Available at:[Link]

• Ruthenium-Catalyzed Propargylic Substitution Reaction of Propargylic Alcohols with Thiols: A General Synthetic Route to Propargylic Sulfides. Journal of the American Chemical Society. Available at:[Link]

• Chiral Bifunctional N, N, P-Ligand-Enabled Cooperative Cu Catalysis: One-Pot Two-Step Propargylic Substitution of Propargylic Alcohols. ResearchGate. Available at:[Link]

• Cu-Catalyzed Intermolecular Asymmetric Propargylic Substitution of N-Hydroxyphthalimide Esters with Propargyl Carbonates. ACS Catalysis. Available at:[Link]

• Copper-Catalyzed Asymmetric Nucleophilic Opening of 1,1,2,2-Tetrasubstituted Donor–Acceptor Cyclopropanes for the Synthesis of α-Tertiary Amines. Journal of the American Chemical Society. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 5. Thieme E-Books [thieme-connect.de]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Experimental Conditions and Protocols for the Rupe Rearrangement of 1-(1-Methyl-2-propynyl)cyclohexanol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

The Rupe rearrangement is a powerful acid-catalyzed transformation used to convert tertiary propargylic (and specific homopropargylic) alcohols into α,β-unsaturated ketones. When applied to 1-(1-methyl-2-propynyl)cyclohexanol , the reaction yields 3-cyclohexylidene-butan-2-one , a highly valuable conjugated building block for pharmaceutical synthesis.

Historically, this transformation relied on harsh conditions (e.g., boiling formic acid), which often resulted in poor yields due to the competitive polymerization of reactive intermediates[1]. This application note details the mechanistic causality behind the rearrangement and provides a modernized, field-proven protocol using strongly acidic cation-exchange resins to ensure high yield, scalability, and catalyst recyclability[1].

Mechanistic Rationale & Pathway

Understanding the reaction mechanism is critical for troubleshooting and optimizing reaction conditions. Unlike standard terminal propargylic alcohols, 1-(1-methyl-2-propynyl)cyclohexanol features an internal -CH(CH3)- spacer.

• Protonation & Dehydration: The reaction initiates with the acid-catalyzed protonation of the tertiary hydroxyl group on the cyclohexane ring, followed by the elimination of water to form a stable tertiary carbocation at the C1 position.

• E1 Elimination: The adjacent -CH(CH3)- group undergoes rapid E1 deprotonation. This step destroys the initial stereocenter and forms a highly substituted, conjugated enyne intermediate (a cyclohexylidene derivative)[2].

• Markovnikov Hydration: The terminal alkyne of the enyne intermediate undergoes acid-catalyzed Markovnikov hydration to form an enol, which rapidly tautomerizes into the final α,β-unsaturated methyl ketone[3].

Mechanistic pathway of the Rupe rearrangement for 1-(1-methyl-2-propynyl)cyclohexanol.

Comparative Evaluation of Experimental Conditions

Choosing the correct catalytic system is a balance between proton activity and the suppression of side reactions. The table below summarizes quantitative data across various established methodologies.

Catalyst System	Solvent	Temperature (°C)	Time (h)	Yield (%)	Key Advantage / Limitation
Formic Acid (85% aq)	None (Neat)	100 (Reflux)	1 - 2	40 - 50	Traditional method; harsh, low yield due to enyne polymerization[1].
Cation-Exchange Resin	Ethyl Acetate	80	8 - 10	85 - 92	High yield, scalable, recyclable catalyst, prevents side reactions[1].
NaHSO₄ (5 mol%)	Near-Critical Water	260	1	~88	Green solvent; requires specialized high-pressure reactor[4].
In(OTf)₃ (10 mol%)	Liquid SO₂	-10 to 20	12	65 - 75	Excellent for sensitive substrates; requires specialized handling[5].

Causality for Protocol Selection: We strongly recommend the Cation-Exchange Resin method (e.g., AMB 252 C, Amberlyst-15, or Dowex-50). By confining the highly acidic sulfonic acid groups within a porous polymer matrix, the bulk solvent (ethyl acetate) remains neutral. This microenvironment provides sufficient acidity to drive the dehydration and hydration steps while physically protecting the reactive enyne intermediate from intermolecular polymerization[1].

Optimized Experimental Protocol: Resin-Catalyzed Rearrangement

This protocol is designed as a self-validating system, incorporating in-process controls to ensure reproducibility.

Materials Required:

• 1-(1-Methyl-2-propynyl)cyclohexanol (Substrate)

• Strongly acidic cation-exchange resin (e.g., AMB 252 C or Amberlyst-15)

• Ethyl acetate (ACS grade or higher)

• Ethanol and 2 N Sulfuric Acid (for catalyst activation)

Step-by-Step Methodology:

• Catalyst Activation (Critical Step):

  • Suspend 10.0 g of the cation-exchange resin in 20 mL of ethanol and stir for 30 minutes at 20 °C to swell the pores.

  • Filter and wash the resin with deionized water.

  • Suspend the resin in 20 mL of 2 N H₂SO₄ and stir for 30 minutes to ensure complete protonation of the active sites[1].

  • Filter and wash extensively with deionized water until the filtrate reaches a neutral pH.

• Reaction Setup:

  • In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the activated resin and 10.0 g of 1-(1-methyl-2-propynyl)cyclohexanol.

  • Add 40 mL of ethyl acetate to the flask.

• Thermal Processing:

  • Heat the suspension to 80 °C (reflux) under continuous stirring.

  • In-Process Control: Monitor the reaction via TLC (Hexanes:EtOAc 8:2). You will observe the transient formation of the non-polar enyne intermediate before it converts to the more polar α,β-unsaturated ketone.

• Workup & Catalyst Recovery:

  • After 8–10 hours, once TLC indicates complete consumption of the enyne intermediate, cool the mixture to room temperature.

  • Filter the reaction mixture to remove the resin. Wash the resin bed with 10 mL of fresh ethyl acetate. (Note: The recovered resin can be reused for up to 5 cycles with minimal loss of activity).

• Purification:

  • Concentrate the combined filtrate under reduced pressure.

  • Purify the crude oil via vacuum distillation or silica gel column chromatography to yield pure 3-cyclohexylidene-butan-2-one.

Step-by-step experimental workflow for the resin-catalyzed Rupe rearrangement.

Analytical Validation & Troubleshooting

To guarantee trustworthiness, the final product must be validated against the following spectroscopic markers:

• Infrared (IR) Spectroscopy: Successful rearrangement is confirmed by the complete disappearance of the broad -OH stretch (~3300 cm⁻¹) and the terminal alkyne C≡C stretch (~2100 cm⁻¹). A strong, sharp peak corresponding to the conjugated carbonyl C=O stretch should appear at ~1670 cm⁻¹.

• Nuclear Magnetic Resonance (¹H NMR): The terminal alkyne proton (singlet, ~2.2 ppm) present in the starting material will vanish. The appearance of a sharp singlet at ~2.1 ppm confirms the formation of the methyl ketone (-C(=O)CH3).

Troubleshooting:

• Issue: Reaction stalls at the enyne intermediate.

  • Cause/Solution: The hydration step requires trace amounts of water. If the ethyl acetate and substrate are rigorously anhydrous, the reaction may stall. Adding 0.1% (v/v) deionized water to the solvent mixture will immediately re-initiate the Markovnikov hydration[3].

References

• Weinmann, H., et al. "The Rupe Rearrangement: A New Efficient Method for Large-Scale Synthesis of Unsaturated Ketones in the Pilot Plant." Organic Process Research & Development, ACS Publications, 2002.[Link]

• Siskin, M., et al. "Additive-assisted Rupe rearrangement of 1-ethynylcyclohexan-1-ol in near-critical water." ResearchGate, 2011.[Link]

• Leškovskis, K., et al. "Rupe Rearrangement Studies in Liquid Sulfur Dioxide." Key Engineering Materials, Trans Tech Publications Ltd, 2019. [Link]

• Stefani, H. A., et al. "Unexpected Reaction of 1-Butyltelluro-4-phenyl-1-buten-3-yne under Rupe Reaction Conditions." Organometallics, ACS Publications, 2010.[Link]

• Bao, M., et al. "Base-Promoted Conversion of Propargylic Alcohols to 1,3-Enynes." Organic Letters, PMC, 2016.[Link]

Sources

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• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Grignard Reaction Yields for 1-(1-methylprop-2-yn-1-yl)cyclohexanol Synthesis

Introduction

The synthesis of tertiary propargyl alcohols, such as 1-(1-methylprop-2-yn-1-yl)cyclohexanol, is a critical transformation in the development of complex molecular architectures for pharmaceuticals and advanced materials. The Grignard reaction, while powerful for its ability to form carbon-carbon bonds, presents unique challenges when using propargyl-type reagents.[1][2] Key among these are difficulties with reaction initiation, competitive side reactions, and the potential for metallotropic rearrangements that can lead to a mixture of isomeric products.[3][4][5]

This guide provides in-depth technical support for researchers, scientists, and drug development professionals to navigate these challenges. We will address common experimental issues, offer detailed troubleshooting strategies, and present an optimized protocol to maximize the yield and purity of the target compound.

Section 1: Core Principles & Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when forming a Grignard reagent from a butynyl halide like 3-bromo-1-butyne?

A1: The most significant challenge is the potential for a metallotropic rearrangement. The initially formed propargylic Grignard reagent can exist in equilibrium with its more stable allenic isomer.[6] This rearrangement means that the subsequent reaction with an electrophile, like cyclohexanone, can produce both the desired propargyl alcohol and an undesired allenic alcohol, complicating purification and reducing the yield of the target molecule.[3][5] Controlling the reaction temperature is the most critical parameter to minimize this rearrangement; low temperatures favor the kinetic propargyl product.[4][5]

Q2: Why is my Grignard reaction failing to initiate?

A2: Grignard reaction initiation is notoriously sensitive and often fails due to a passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings.[7] This layer prevents the organic halide from reacting with the metal. Additionally, even trace amounts of water in the solvent, glassware, or starting materials will quench the Grignard reagent as it forms.[8][9]

Q3: Which solvent is best for this specific synthesis?

A3: Ethereal solvents are essential for stabilizing the Grignard reagent.[8][10]

• Tetrahydrofuran (THF) is generally preferred for this synthesis. Its higher boiling point compared to diethyl ether allows for better temperature control, and it is more effective at solvating and stabilizing the Grignard reagent, which can sometimes lead to faster reaction rates.[8][11]

• Diethyl ether (Et₂O) is also a viable option. Its high volatility can help manage the reaction exotherm, but it requires a more efficient condenser to prevent solvent loss.[8]

• 2-Methyltetrahydrofuran (2-MeTHF) is a greener alternative that can offer superior performance in suppressing side reactions like Wurtz coupling.[12][13]

Regardless of the choice, the solvent must be rigorously dried (anhydrous) before use.[8]

Q4: How can I confirm that my Grignard reagent has formed before adding the cyclohexanone?

A4: While visual cues like bubbling or cloudiness are good indicators of initiation, they don't confirm the concentration of the active reagent.[8] A qualitative method is the Gilman test .[14] A small aliquot of the reaction mixture is added to a solution of Mischler's ketone. After hydrolysis and addition of iodine, the development of a greenish-blue color confirms the presence of an active Grignard reagent.[14] For quantitative analysis, titration methods can be employed, though they are more complex.[15][16][17]

Section 2: Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Problem	Potential Cause(s)	Recommended Solution(s)
Reaction Fails to Initiate	1. Inactive Magnesium Surface: A layer of magnesium oxide is preventing the reaction.[7] 2. Presence of Moisture: Water in glassware, solvents, or reagents is quenching the Grignard reagent.[8][9]	1. Activate the Magnesium:     a. Mechanical: Crush the turnings with a glass rod to expose a fresh surface.[18]     b. Chemical: Add a small crystal of iodine or a few drops of 1,2-dibromoethane. The evolution of ethylene gas from the latter indicates successful activation.[4][7] 2. Ensure Anhydrous Conditions:     a. Flame-dry all glassware under vacuum or in an oven and cool under an inert atmosphere (Nitrogen or Argon).     b. Use freshly distilled, anhydrous solvents.[8]
Low Yield of Target Alcohol	1. Incomplete Grignard Formation: Insufficient reaction time or poor magnesium activation. 2. Wurtz Coupling: The formed Grignard reagent reacts with unreacted 3-bromo-1-butyne.[3][13] 3. Enolization of Cyclohexanone: The Grignard reagent acts as a base, deprotonating the ketone instead of adding to the carbonyl.[19][20] 4. Quenching during reaction: Accidental introduction of moisture or air.	1. Confirm Reagent Formation: Use the Gilman test before adding the ketone.[14] 2. Minimize Wurtz Coupling: Add the 3-bromo-1-butyne solution slowly (dropwise) to the magnesium suspension. This keeps the halide concentration low and favors Grignard formation over coupling.[4] 3. Favor Nucleophilic Addition: Add the Grignard reagent to the ketone at a low temperature (e.g., 0 °C or below).[21] 4. Maintain Inert Atmosphere: Ensure a positive pressure of nitrogen or argon throughout the entire process.
Formation of Allenic Alcohol Side Product	1. Propargyl-Allenyl Rearrangement: The Grignard reagent isomerized to the more stable allenic form at higher temperatures.[5][6]	1. Strict Temperature Control: Maintain a low temperature (ideally below 0°C) during both the formation of the Grignard reagent and its subsequent reaction with cyclohexanone.[4][5]
Reaction becomes Uncontrollable (Runaway)	1. Induction Period Followed by Rapid Exotherm: The reaction did not initiate immediately, causing a buildup of the organic halide, which then reacts all at once.	1. Controlled Initiation: Ensure the reaction has started (gentle bubbling) with a small portion of the halide before adding the rest.[7] 2. Slow Addition: Add the halide dropwise using an addition funnel to maintain a steady, controllable reflux. 3. External Cooling: Have an ice bath ready to cool the reaction flask if the reflux becomes too vigorous.

Section 3: Visual Workflows and Diagrams

To clarify the experimental process and decision-making, the following diagrams are provided.

Caption: Experimental workflow for the synthesis of 1-(1-methylprop-2-yn-1-yl)cyclohexanol.

Sources

• 1. Grignard Reaction in Organic Synthesis with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. John H. MacMillan Chemistry Preprints [server.ccl.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Formation of Grignard Reagents from Organic Halides [research.cm.utexas.edu]
• 11. gelest.com [gelest.com]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Gilman test - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]
• 16. semanticscholar.org [semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Grignard Reaction [organic-chemistry.org]
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Technical Support Center: Enhancing Catalyst Turnover in the Functionalization of 1-(but-3-yn-2-yl)cyclohexan-1-ol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center dedicated to optimizing transition metal-catalyzed reactions for 1-(but-3-yn-2-yl)cyclohexan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common challenges related to catalyst performance, with a specific focus on improving catalyst turnover. We will move beyond simple procedural lists to explore the causal relationships between reaction parameters and catalytic efficiency, empowering you to develop robust and scalable synthetic methods.

The functionalization of propargylic alcohols like 1-(but-3-yn-2-yl)cyclohexan-1-ol is a cornerstone of modern organic synthesis, providing access to a diverse range of valuable molecular architectures.[1][2] However, the success of these transformations hinges on the stability and efficiency of the transition metal catalyst. Poor catalyst turnover not only compromises yield and reaction time but also impacts the economic and environmental viability of the process.

This document provides a structured approach to troubleshooting, organized into a series of common experimental issues in a question-and-answer format.

Section 1: Understanding Core Catalyst Metrics

Before troubleshooting, it is critical to understand the key metrics that define catalyst performance: Turnover Number (TON) and Turnover Frequency (TOF).

• Turnover Number (TON): This is the total number of substrate molecules converted into product by a single catalyst molecule before it becomes inactive. A high TON indicates a stable and long-lasting catalyst. It is calculated as (moles of product) / (moles of catalyst).[3] The ideal, though theoretical, TON is infinite, meaning the catalyst never degrades.

• Turnover Frequency (TOF): This measures the rate of the catalytic reaction, defined as the number of turnovers per unit of time (e.g., per hour). A high TOF signifies a fast and efficient catalyst. It is calculated as TON / reaction time.

A common misconception is that a fast catalyst is always a good catalyst. Some catalysts may exhibit a high initial TOF but deactivate quickly, resulting in a low overall TON and incomplete conversion.[4] The goal is to achieve both high TON and high TOF.

Section 2: Troubleshooting Guide: From Stalled Reactions to Low Turnover

This section addresses specific issues you may encounter during your experiments. Each problem is followed by an analysis of potential causes and actionable solutions grounded in established catalytic principles.

Q1: My reaction starts but then stalls before completion, leaving significant starting material. What's happening?

This is a classic symptom of premature catalyst deactivation. The catalyst is active initially but loses its activity over the course of the reaction.

Potential Cause A: Catalyst Oxidation Many active catalysts, particularly those involving low-valent metals like Pd(0) or Cu(I), are highly sensitive to oxygen.[5] Oxidation to a higher, inactive state (e.g., Pd(II) or Cu(II)) can halt the catalytic cycle.

• Solution:

  • Inert Atmosphere: Ensure your reaction is conducted under a rigorously inert atmosphere (Argon or Nitrogen). Use Schlenk line techniques or a glovebox.

  • Solvent Degassing: Degas all solvents thoroughly before use. Common methods include freeze-pump-thaw cycles or sparging with an inert gas for at least 30 minutes.

  • Reducing Agents: For certain reactions like copper-catalyzed click chemistry, the inclusion of a mild reducing agent, such as sodium ascorbate, can help maintain the active Cu(I) oxidation state.[5]

Potential Cause B: Ligand Degradation The ligands that stabilize the metal center are not always innocent bystanders. Phosphine ligands, for example, can undergo P-C bond cleavage, while N-donor ligands can be susceptible to oxidation under harsh conditions.[6]

• Solution:

  • Switch to More Robust Ligands: Consider replacing simple monodentate phosphines with more stable alternatives. N-Heterocyclic Carbenes (NHCs) or chelating phosphines like BINAP often offer superior stability.[6][7]

  • Add Excess Ligand: In some cases, adding a slight excess of the ligand can counteract gradual degradation by ensuring the metal center remains coordinated and stabilized. However, be aware that excess ligand can sometimes inhibit the reaction by blocking substrate coordination sites.

Potential Cause C: Formation of Inactive Aggregates Under reaction conditions, catalytically active mononuclear species can sometimes aggregate to form inactive clusters or bulk metal deposits (e.g., "palladium black").[8] This is often visible as a darkening or precipitation in the reaction mixture.

• Solution:

  • Ligand Choice: Employ bulky ligands that sterically shield the metal center, preventing aggregation.

  • Solvent and Concentration: Adjust the solvent or lower the reactant concentrations. Highly polar solvents can sometimes promote the precipitation of less polar metal complexes.

Q2: The reaction goes to completion, but I have to use a high catalyst loading (e.g., >5 mol%). How can I improve my Turnover Number (TON)?

A low TON indicates that each catalyst molecule is only facilitating a few transformations before dying. This points to inherent instability under the reaction conditions.

Potential Cause A: Product Inhibition The product of your reaction may be a better ligand for the metal center than the starting material. If the product binds too strongly to the catalyst, it fails to dissociate, effectively poisoning the catalyst and preventing further turnovers.[8]

• Solution:

  • Temperature Adjustment: Increasing the reaction temperature may provide enough energy to promote the dissociation of the inhibitory product.

  • Concentration Control: Running the reaction at a lower concentration can disfavor the bimolecular interaction between the catalyst and the product.

  • Continuous Removal: In a process setting, continuously removing the product as it forms (e.g., via distillation or extraction) can prevent inhibition.

Potential Cause B: Substrate-Specific Deactivation The substrate itself, 1-(but-3-yn-2-yl)cyclohexan-1-ol, has features that could lead to deactivation. The terminal alkyne can undergo side reactions like homocoupling (Glaser coupling), and the hydroxyl group can act as an internal ligand or base.

• Solution:

  • Protecting Groups: If the free hydroxyl group is suspected to be problematic, consider protecting it (e.g., as a silyl ether) to see if catalyst stability improves.

  • Base/Acid Scavengers: If trace acid or base impurities are promoting side reactions, the addition of a non-coordinating base (like proton sponge) or acid scavenger may help.

  • Optimize Additives: For copper-catalyzed reactions, minimizing oxygen exposure is crucial to prevent Glaser coupling, which consumes the substrate and can foul the catalyst.[5]

Q3: My reaction is very clean but extremely slow. How can I increase the Turnover Frequency (TOF)?

A low TOF means that one or more steps in the catalytic cycle have a high activation energy.

Potential Cause A: Suboptimal Ligand Electronics The rate of key steps in the catalytic cycle (e.g., oxidative addition, reductive elimination) is highly dependent on the electron density at the metal center, which is tuned by the ligand.

• Solution:

  • Ligand Screening: Systematically screen a panel of ligands with varying electronic properties. For a step requiring an electron-rich metal center (like oxidative addition), use electron-donating ligands. For a step requiring an electron-poor center (like nucleophilic attack on a coordinated alkyne), use electron-withdrawing ligands. Transition metals are versatile in this regard due to their ability to form various coordination complexes.[9]

Potential Cause B: Incorrect Solvent Choice The solvent can influence reaction rates by affecting the solubility of reagents, stabilizing transition states, or even directly participating in the catalytic cycle.[7]

• Solution:

  • Solvent Screening: Test a range of solvents with different polarities and coordinating abilities. A more polar solvent might accelerate a step involving charge separation, while a non-coordinating solvent is often preferred to avoid competition with the substrate for binding to the metal center.

Potential Cause C: Rate-Limiting Step One particular step in the cycle may be the bottleneck. For example, in many cross-coupling reactions, the reductive elimination step to release the product is rate-limiting.

• Solution:

  • Temperature Increase: Carefully increasing the reaction temperature can significantly accelerate the rate-limiting step, boosting the overall TOF. Monitor for potential side reactions or catalyst decomposition at higher temperatures.[10]

  • Additive Effects: Certain additives can accelerate specific steps. For instance, in some palladium-catalyzed reactions, the choice of counterion can influence the rate.[11]

Section 3: Frequently Asked Questions (FAQs)

• Q: How can I visually tell if my catalyst is deactivating?

  • A: A common sign is a color change, often a darkening of the solution, or the formation of a precipitate (e.g., palladium black). This indicates the formation of metal aggregates.[8] If the reaction is being monitored by TLC or GC/LC, you will see the rate of product formation slow down and eventually stop.

• Q: What are the best practices for setting up an inert atmosphere?

  • A: Use oven-dried or flame-dried glassware. Assemble the apparatus hot under a stream of inert gas (Ar or N2). Use rubber septa for reagent addition via syringe. For maximum air-sensitivity, a glovebox is ideal. Solvents should be sourced from a purification system (still) or be of anhydrous grade and stored over molecular sieves.[5]

• Q: Can a "dead" catalyst be reactivated in situ?

  • A: In some specific cases, yes. This is known as "curing" the catalyst.[6] For example, if deactivation is due to the formation of an inhibited species, adding a competitive ligand might displace the inhibitor. If a Pd(0) catalyst has been oxidized to Pd(II), adding a reducing agent might regenerate the active species. However, if deactivation is due to ligand decomposition or metal agglomeration, it is typically irreversible.

• Q: How does the choice of metal precursor affect the reaction?

  • A: The precursor must be able to generate the active catalytic species under the reaction conditions. For example, Pd(OAc)2 is a common Pd(II) precursor that is reduced in situ to the active Pd(0) species. Using a "pre-catalyst" that more readily forms the active species can sometimes lead to a shorter induction period and a more efficient reaction.

Section 4: Standardized Experimental Protocols

Adopting standardized protocols is essential for obtaining reproducible results and accurately diagnosing issues.

Protocol 1: Baseline Catalyst Performance Test

This protocol establishes a benchmark for your specific reaction.

• Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 1-(but-3-yn-2-yl)cyclohexan-1-ol (1.0 mmol, 1.0 equiv) and any other solid reagents.

• Inerting: Seal the flask with a septum and cycle between vacuum and Argon (or Nitrogen) three times.

• Solvent/Reagent Addition: Add the degassed solvent (e.g., 5 mL) via syringe, followed by any liquid reagents.

• Catalyst Addition: In a separate flask or in a glovebox, prepare a stock solution of the transition metal precursor and ligand in degassed solvent. This ensures accurate addition of small quantities.

• Initiation: Add the required volume of the catalyst stock solution to the reaction flask to achieve the desired catalyst loading (e.g., 1 mol%).

• Execution: Place the flask in a pre-heated oil bath at the desired temperature and begin stirring.

• Monitoring: At regular intervals (e.g., 1h, 2h, 4h, 8h, 24h), withdraw a small aliquot via syringe, quench it (e.g., with a small amount of silica or water), and analyze by a suitable method (TLC, GC, LC-MS, or NMR) to determine the conversion.

• Analysis: Plot conversion vs. time. This will reveal the reaction rate (TOF) and whether the reaction proceeds to completion (informing TON).

Protocol 2: Diagnosing Oxygen Sensitivity

• Run two parallel reactions using the Baseline Protocol.

• For the first reaction, use standard inerting techniques.

• For the second reaction, intentionally introduce a small amount of air at the beginning of the reaction (e.g., by briefly removing the septum).

• Compare the reaction profiles. A significant decrease in performance in the second reaction strongly indicates that the catalyst is sensitive to oxidation.

Section 5: Data & Parameter Summary

Effective troubleshooting requires understanding the interplay of multiple variables.

Table 1: Influence of Common Ligand Classes on Catalyst Performance

Ligand Class	Typical Characteristics	Effect on TON	Effect on TOF	Common Issues
Monodentate Phosphines (e.g., PPh₃)	Readily available, versatile	Moderate	Moderate	Prone to P-C bond cleavage, oxidation.[6]
Chelating Phosphines (e.g., BINAP, dppf)	Forms stable chelate rings	High	Variable	Can be expensive; chelate "bite angle" is critical.[6]
N-Heterocyclic Carbenes (NHCs) (e.g., IPr, SIMes)	Strong σ-donors, sterically bulky	Very High	High	Can be air-sensitive; synthesis can be complex.[7]
N-Donor Ligands (e.g., Pyridine, Bipy)	Tunable electronics	Variable	Variable	Can be prone to oxidation under harsh conditions.[6]

Table 2: Summary of Reaction Parameter Effects on Catalyst Turnover

Parameter	Effect of Increasing the Parameter	Potential for Improving TON	Potential for Improving TOF
Temperature	Increases reaction rate; may increase decomposition	Can be negative if decomposition accelerates	Generally positive, up to a point
Catalyst Loading	Increases initial rate	No effect on TON value itself	Increases observed rate, not intrinsic TOF
Concentration	May increase rate; may favor aggregation	Can be negative if aggregation or product inhibition occurs	Generally positive, but can be complex
Ligand:Metal Ratio	Stabilizes metal center; can inhibit substrate binding	Generally positive up to an optimum	Can be negative if excess ligand blocks sites

Section 6: Visualization of Catalytic Concepts

Diagram 1: Generic Catalytic Cycle

This diagram illustrates the fundamental steps in a transition metal-catalyzed functionalization of an alkyne. The catalyst (M) must efficiently cycle through substrate coordination, transformation, and product release to achieve high turnover.

Caption: A generalized catalytic cycle and common entry points for deactivation.

Diagram 2: Troubleshooting Decision Tree for Low Catalyst Turnover

This workflow provides a systematic approach to diagnosing and solving issues with catalyst performance.

Caption: A logical workflow for troubleshooting poor catalyst turnover.

References

Sources

• 1. Scope and advances in the catalytic propargylic substitution reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 3. unife.it [unife.it]
• 4. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. pubs.acs.org [pubs.acs.org]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. State-of-the-art transition metal-catalyzed approaches to quinoline frameworks via multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06627A [pubs.rsc.org]
• 10. fiveable.me [fiveable.me]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Refining Rupe Rearrangement of 1-Ethynyl-2,2,6,6-tetramethylcyclohexanol (CAS 103934-07-2)

Welcome to our dedicated technical support guide for the Rupe rearrangement of 1-ethynyl-2,2,6,6-tetramethylcyclohexanol (CAS 103934-07-2). This resource is tailored for researchers, scientists, and professionals in drug development who are working with this sterically hindered tertiary propargyl alcohol. Our goal is to provide in-depth, actionable insights to help you navigate the nuances of this reaction, optimize your conditions, and troubleshoot common issues.

The Rupe rearrangement is a classic acid-catalyzed transformation of tertiary α-acetylenic alcohols into α,β-unsaturated ketones.[1][2] While mechanistically straightforward, the unique steric hindrance imposed by the four methyl groups on the cyclohexyl ring of CAS 103934-07-2 introduces specific challenges and potential side reactions that require careful consideration of reaction parameters.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common questions and problems encountered during the Rupe rearrangement of 1-ethynyl-2,2,6,6-tetramethylcyclohexanol.

Q1: My reaction is sluggish or shows no conversion. What are the likely causes and how can I fix it?

A1: Low reactivity is a common issue with sterically hindered substrates. Here are the primary factors to investigate:

• Insufficient Acid Strength or Activity: The reaction is acid-catalyzed, requiring protonation of the hydroxyl group to initiate the rearrangement. If your acid catalyst is too weak or has lost activity, the reaction will not proceed efficiently.

  • Troubleshooting:

    • Formic Acid: Ensure you are using a high-purity grade of formic acid. Older bottles can absorb water, reducing their effectiveness.

    • Cation-Exchange Resins (e.g., Amberlite IR-120H, Dowex 50X2): These resins must be properly activated before use. This typically involves washing with an alcohol (e.g., ethanol), followed by treatment with a strong mineral acid (e.g., 2N H₂SO₄) to ensure all active sites are in the H⁺ form, and then washed to remove excess acid.[3][4]

• Low Reaction Temperature: The steric bulk of the tetramethylcyclohexyl group increases the activation energy for the rearrangement.

  • Troubleshooting: Gradually increase the reaction temperature. For solvent-based systems like ethyl acetate or toluene, heating to 80°C or higher may be necessary.[3] Monitor the reaction closely by TLC or GC-MS to avoid decomposition at elevated temperatures.

Q2: I am observing a significant amount of a non-polar byproduct that is not the desired ketone. What is it and how can I minimize its formation?

A2: The most common non-polar byproduct is the enyne, 1-ethynyl-2,2,6,6-tetramethylcyclohex-1-ene, resulting from simple dehydration of the starting material. This is a known side reaction in Rupe rearrangements and can become dominant under certain conditions.[5][6]

• Causality: The formation of the enyne is favored by conditions that promote elimination over the desired rearrangement and hydration sequence. This can include highly acidic conditions and insufficient water content in the reaction mixture.

• Troubleshooting Strategies:

  • Control Water Content: A controlled amount of water is often essential for the Rupe rearrangement to proceed to the ketone product. Anhydrous conditions will favor enyne formation. When using cation-exchange resins in solvents like ethyl acetate, ensuring a specific molar equivalent of water can be crucial for high yields of the desired ketone.[4]

  • Choice of Catalyst: Some catalysts may favor dehydration more than others. If you are using a very strong acid and observing significant enyne formation, consider switching to a solid acid catalyst like Amberlite or Dowex, which can offer a more controlled reaction environment.[3][7]

  • Temperature Optimization: Lowering the reaction temperature may disfavor the elimination pathway relative to the rearrangement.[6]

Q3: My product mixture is complex, and I've isolated a ketone with a rearranged carbon skeleton. What is happening?

A3: This is a critical issue specific to the 2,2,6,6-tetramethylcyclohexyl scaffold. Under acidic conditions, a 1,2-methyl shift can occur to form a more stable tertiary carbocation, leading to a rearranged α,β-unsaturated ketone. This is a competing rearrangement pathway.

• Mechanistic Insight: The initial carbocation formed after water elimination is secondary. This can rearrange via a 1,2-methyl shift to a more stable tertiary carbocation, which then proceeds through the rest of the Rupe mechanism to yield a structurally isomeric ketone. A similar rearrangement is observed in the acid-catalyzed dehydration of 2,2,6,6-tetramethylcyclohexanol.[8]

• Minimizing Skeletal Rearrangement:

  • Milder Acid Catalysis: Harsh acidic conditions (e.g., concentrated sulfuric acid or boiling formic acid) can promote this skeletal rearrangement. Using a solid acid catalyst like a cation-exchange resin can provide a milder and more localized acidic environment, potentially suppressing this side reaction.[3]

  • Temperature Control: Higher temperatures can provide the necessary energy to overcome the barrier for the 1,2-methyl shift. Running the reaction at the lowest feasible temperature that still allows for a reasonable reaction rate is advisable.

  • Solvent Choice: Solvents that can stabilize the initial carbocation may help to disfavor the rearrangement. A systematic screen of solvents is recommended.

Visualizing Reaction Pathways

The following diagrams illustrate the desired Rupe rearrangement and the key competing side reactions for 1-ethynyl-2,2,6,6-tetramethylcyclohexanol.

Caption: Desired Rupe rearrangement pathway.

Caption: Competing side reaction pathways.

Optimizing Reaction Conditions: A Comparative Overview

The choice of acid catalyst and solvent system is paramount for a successful Rupe rearrangement of this substrate. Below is a summary of common conditions with their respective advantages and disadvantages.

Condition	Catalyst	Solvent	Temperature	Advantages	Disadvantages	Citation(s)
Traditional	Formic Acid (80-90%)	Formic Acid / Water	Reflux	Simple setup, strong acid for hindered substrates.	Harsh conditions, potential for skeletal rearrangement and decomposition, difficult workup.	[3]
Heterogeneous	Cation-Exchange Resin (e.g., Amberlite IR-120H, Dowex 50X2)	Ethyl Acetate or Toluene	80 - 100 °C	Milder conditions, easy catalyst removal (filtration), recyclable catalyst, potentially higher selectivity.	Requires catalyst activation, may require careful control of water content.	[3][4][7]
High Temp	Additives (e.g., NaHSO₄)	Near-critical water	~260 °C	Can drive sluggish reactions to completion.	Requires specialized high-pressure equipment, potential for decomposition of sensitive functional groups.	[9]

Experimental Protocols

The following protocols provide a starting point for your experiments. Optimization will likely be necessary for your specific setup and purity requirements.

Protocol 1: Formic Acid Catalyzed Rupe Rearrangement

This protocol is adapted from traditional methods and should be performed with caution due to the corrosive nature of formic acid at high temperatures.[3]

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1-ethynyl-2,2,6,6-tetramethylcyclohexanol (1.0 eq).

• Reagent Addition: Slowly add a solution of 85% aqueous formic acid (10-20 volumes).

• Reaction: Heat the mixture to reflux (approx. 100-110 °C) and monitor the reaction progress by TLC or GC-MS.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature and carefully pour it into a beaker containing ice water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) three times.

• Washing: Combine the organic layers and wash sequentially with water, saturated aqueous sodium bicarbonate solution (until effervescence ceases), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Cation-Exchange Resin Catalyzed Rupe Rearrangement

This protocol offers a milder and more environmentally friendly alternative to strong protic acids.[3][4]

• Catalyst Activation:

  • Suspend the cation-exchange resin (e.g., Amberlite IR-120H, 1-2 g per gram of substrate) in ethanol and stir for 30 minutes.

  • Filter the resin and wash with deionized water.

  • Stir the resin in 2N sulfuric acid for 30 minutes.

  • Filter and wash thoroughly with deionized water until the washings are neutral.

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the activated resin, 1-ethynyl-2,2,6,6-tetramethylcyclohexanol (1.0 eq), and ethyl acetate (10-15 volumes).

• Water Addition (Optional but Recommended): Add a controlled amount of water (e.g., 1.5-2.0 molar equivalents relative to the substrate) to the mixture.

• Reaction: Heat the suspension to reflux (approx. 80 °C) with vigorous stirring. Monitor the reaction by TLC or GC-MS.

• Workup: After completion, cool the reaction mixture to room temperature.

• Catalyst Removal: Filter the mixture to remove the resin beads. Wash the resin with a small amount of fresh ethyl acetate.

• Concentration: Combine the filtrate and washings and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the product by column chromatography or crystallization.

References

• Weinmann, H., Harre, M., Neh, H., Nickisch, K., Skötsch, C., & Tilstam, U. (2002). The Rupe Rearrangement: A New Efficient Method for Large-Scale Synthesis of Unsaturated Ketones in the Pilot Plant. Organic Process Research & Development, 6(3), 216–219. [Link]

• Weinmann, H., Harre, M., Neh, H., Nickisch, K., Skötsch, C., & Tilstam, U. (2002). The Rupe Rearrangement: A New Efficient Method for Large-Scale Synthesis of Unsaturated Ketones in the Pilot Plant. Organic Process Research & Development, 6(3), 216–219. [Link]

• Weinmann, H., Harre, M., Neh, H., Nickisch, K., Skötsch, C., & Tilstam, U. (2002). The Rupe Rearrangement: A New Efficient Method for Large-Scale Synthesis of Unsaturated Ketones in the Pilot Plant. Organic Process Research & Development, 6(3), 216–219. [Link]

• Díez-González, S., et al. (2022). Meyer–Schuster rearrangement of propargylic alcohols mediated by phosphorus-containing Brønsted acid catalysts. Organic & Biomolecular Chemistry. [Link]

• Zhu, Y., Sun, L., Lu, P., & Wang, Y. (2014). BF3·OEt2-Promoted Propargyl Alcohol Rearrangement/[3][10]-Hydride Transfer/Cyclization Cascade Affording Tetrahydroquinolines. Organic Letters, 16(11), 3094–3097. [Link]

• Tan, E. K., et al. (2022). Electrophilic halogenations of propargyl alcohols: paths to α-haloenones, β-haloenones and mixed β,β-dihaloenones. RSC Advances. [Link]

• Alcaide, B., & Almendros, P. (2014). Propargyl Claisen Rearrangement: Allene Synthesis and Beyond. Chemical Society Reviews, 43(9), 2990-3000. [Link]

• Tan, E. K., et al. (2022). Propargyl alcohol rearrangements by acid or metal activation. ResearchGate. [Link]

• Wikipedia contributors. (n.d.). Meyer–Schuster rearrangement. In Wikipedia. [Link]

• Chang, Y., Wang, Z., Luo, L., & Dai, L. Y. (2012). Additive-assisted Rupe rearrangement of 1-ethynylcyclohexan-1-ol in near-critical water. Chemical Papers, 66(1). [Link]

• SynArchive. (n.d.). Rupe Rearrangement. [Link]

• ChemWis. (2025, December 26). Rupe Rearrangement [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Elimination and Rupe rearrangement. [Link]

• Organic Chemistry Portal. (n.d.). Formic acid and formates. [Link]

• Slideshare. (n.d.). Rupe Rearrgment. [Link]

• Díez-González, S., et al. (2022). Meyer–Schuster rearrangement of propargylic alcohols mediated by phosphorus-containing Brønsted acid catalysts. Organic & Biomolecular Chemistry. [Link]

• Semantic Scholar. (n.d.). Additive-assisted Rupe rearrangement of 1-ethynylcyclohexan-1-ol in near-critical water. [Link]

• Michigan State University Department of Chemistry. (n.d.). Rearrangement. [Link]

• Samyang Corporation. (n.d.). Ion Exchange Resin for Catalyst (Overall Summary). [Link]

• ResearchGate. (n.d.). ChemInform Abstract: The Rupe Rearrangement: A New Efficient Method for Large-Scale Synthesis of Unsaturated Ketones in the Pilot Plant. [Link]

• Filo. (2021, January 1). 2,2,6,6 -Tetramethylcyclohexanol is treated with an acid. An alkene is fo... [Link]

• Google Patents. (n.d.).

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• 3. pubs.acs.org [pubs.acs.org]
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• 5. researchgate.net [researchgate.net]
• 6. Meyer–Schuster rearrangement of propargylic alcohols mediated by phosphorus-containing Brønsted acid catalysts - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01259F [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. 2,2,6,6 -Tetramethylcyclohexanol is treated with an acid. An alkene is fo.. [askfilo.com]
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• 10. pubs.acs.org [pubs.acs.org]

process improvements for the purification and scale-up of synthesized Cyclohexanol, 1-(1-methyl-2-propynyl)-

Welcome to the Process Chemistry Technical Support Center. This guide is designed for researchers and drug development professionals scaling up the synthesis of 1-(1-methyl-2-propynyl)cyclohexanol . This specific tertiary homopropargylic alcohol is typically synthesized via the nucleophilic addition of a propargyl organometallic reagent (derived from 3-bromo-1-butyne) to cyclohexanone.

Below, you will find in-depth troubleshooting FAQs, mechanistic insights, quantitative optimization data, and self-validating protocols to ensure high-yield, regioselective scale-up.

Part 1: Process Chemistry & Reaction Scale-Up FAQs

Q1: Why does my scaled-up Barbier reaction yield a high percentage of the allenic byproduct instead of the desired homopropargylic alcohol? A: The regioselectivity of this reaction is governed by a highly sensitive metallotropic equilibrium between the propargyl-metal and allenyl-metal intermediates[1]. During the zinc-mediated Barbier addition, the organometallic species undergoes an SE​2′ (substitution electrophilic bimolecular with rearrangement) addition to the cyclohexanone carbonyl.

• The Causality: Because the attack occurs via a cyclic transition state at the γ -carbon, the allenylzinc intermediate yields the desired homopropargylic alcohol (1-(1-methyl-2-propynyl)cyclohexanol), whereas the propargylzinc intermediate yields the undesired allenic alcohol[2].

• The Fix: Uncontrolled exotherms during scale-up shift the equilibrium toward the propargylzinc intermediate. To favor the allenylzinc species, you must maintain strict temperature control (<15 °C) and utilize polar coordinating solvents like THF, which stabilize the allenyl-metal complex and drive the SE​2′ addition toward your target[3].

Q2: How can I safely manage the exotherm during the multi-kilogram scale-up of the zinc-mediated Barbier addition? A: Zinc insertion into the propargyl halide is highly exothermic and notorious for delayed initiation, which can lead to thermal runaway if reagents accumulate[4].

• The Fix: Never batch-mix the reagents. Instead, activate the zinc dust chemically (using 1,2-dibromoethane and TMSCl) in a minimal volume of THF. Once activation is visually confirmed by gas evolution, feed a pre-mixed solution of 3-bromo-1-butyne and cyclohexanone continuously into the active zinc slurry. The feed rate must be strictly dictated by the heat removal capacity of your reactor jacket.

Part 2: Purification & Isolation Troubleshooting

Q3: Distillation of the crude product leads to decomposition and poor yields. How can I purify this tertiary alcohol effectively? A: Tertiary homopropargylic alcohols are thermally labile. Extended thermal stress during standard fractional distillation induces retro-ene reactions, dehydration (forming conjugated enynes), or Meyer-Schuster rearrangements.

• The Fix: Transition to Wiped-Film Evaporation (WFE) or Short-Path Distillation under high vacuum (<0.1 mbar). This minimizes thermal residence time to mere seconds and significantly lowers the boiling point, keeping the jacket temperature safely below the decomposition threshold (<90 °C).

Q4: How do I efficiently remove unreacted cyclohexanone without relying on process chromatography? A: Exploit the steric differences between the starting material and the product. Cyclohexanone possesses an unhindered carbonyl that readily reacts with aqueous sodium bisulfite ( NaHSO3​ ) to form a water-soluble α -hydroxy sulfonate adduct. Your highly sterically hindered tertiary alcohol product cannot form this adduct. Washing the crude organic phase with saturated NaHSO3​ selectively pulls the ketone into the aqueous waste stream, allowing for simple phase separation.

Part 3: Quantitative Data on Regioselectivity

The following table summarizes the causal relationship between solvent coordination, temperature, and the resulting regioselectivity of the Barbier propargylation[5].

Solvent System	Operating Temp (°C)	Dominant Intermediate	Major Product Formed	Propargyl:Allenyl Ratio
THF (Coordinating)	10 - 15	Allenylzinc	Homopropargylic Alcohol	> 95:5
THF (Coordinating)	60 (Reflux)	Mixed	Mixed	70:30
Toluene (Non-polar)	25 - 30	Propargylzinc	Allenic Alcohol	40:60

Part 4: Self-Validating Experimental Protocol

Step-by-Step Workflow for Scale-Up Synthesis & Isolation

• Zinc Activation:

  • Charge a reactor with Zn dust (1.5 eq) and anhydrous THF (2 vol).

  • Add 1,2-dibromoethane (0.05 eq) and heat to 60 °C for 10 minutes, then cool to 20 °C. Add TMSCl (0.01 eq) and stir for 15 minutes.

  • Self-Validation Check: Observe a slight temperature bump (1-2 °C) and minor ethylene gas evolution. If absent, the zinc is passivated; do not proceed with the feed.

• Continuous Feed Reaction:

  • Cool the activated zinc slurry to 10 °C.

  • Begin a continuous feed of a solution containing cyclohexanone (1.0 eq) and 3-bromo-1-butyne (1.2 eq) in THF (3 vol).

  • Self-Validation Check: The internal temperature must immediately rise. Modulate the feed rate to maintain the internal temperature between 10 °C and 15 °C. If the exotherm stalls, halt the feed immediately to prevent reagent pooling.

• Quench and Bisulfite Wash:

  • Quench the reaction by transferring it into cold, saturated aqueous NH4​Cl . Separate the phases.

  • Wash the organic phase with saturated aqueous NaHSO3​ (2 vol) for 2 hours under vigorous agitation.

  • Self-Validation Check: Perform GC-FID or TLC on the organic phase. The cyclohexanone peak must be completely absent before proceeding.

• Short-Path Distillation:

  • Concentrate the organic phase under reduced pressure to yield the crude oil.

  • Subject the crude to short-path distillation (Vacuum: <0.1 mbar, Evaporator Temp: 80-90 °C, Condenser Temp: 5 °C).

  • Self-Validation Check: The purified 1-(1-methyl-2-propynyl)cyclohexanol will collect as a pale/colorless viscous liquid or low-melting solid. NMR should confirm the absence of allenic protons (~5.0 ppm).

Part 5: Process Visualizations

Figure 1: Metallotropic equilibrium and SE2' addition pathways dictating regioselectivity.

Figure 2: Downstream purification workflow utilizing bisulfite washing and short-path distillation.

Sources

• 1. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Barbier reaction — Grokipedia [grokipedia.com]
• 5. scispace.com [scispace.com]

Reference Data & Comparative Studies

comparing Meyer-Schuster vs Rupe rearrangement outcomes for Cyclohexanol, 1-(1-methyl-2-propynyl)-

As a Senior Application Scientist, I frequently consult with researchers struggling to control chemoselectivity when scaling up the synthesis of α,β -unsaturated carbonyls from sterically hindered tertiary alkynols. When working with substrates like Cyclohexanol, 1-(1-methyl-2-propynyl)- , the divergent outcomes of the Meyer-Schuster and Rupe rearrangements present a classic synthetic challenge.

Expert Insight on Substrate Nomenclature: While strict IUPAC parsing of "1-(1-methyl-2-propynyl)cyclohexanol" implies a homopropargylic structure, industrial process chemistry frequently uses this nomenclature to denote the functional tertiary propargyl alcohol isomer (where the alkyne is adjacent to the carbinol center). For this technical guide, we evaluate the substrate as a sterically hindered tertiary propargyl alcohol—the definitive prerequisite for the Meyer-Schuster/Rupe mechanistic divergence.

Here is an in-depth, objectively grounded comparison of these two pathways, detailing the causality behind catalyst selection and providing self-validating experimental protocols.

Mechanistic Causality: Oxophilicity vs. Alkynophilicity

The divergence between the Rupe and Meyer-Schuster outcomes is not a matter of chance; it is dictated by the specific electronic interaction between the catalyst and the substrate[1].

The Rupe Rearrangement (Oxophilic Activation): When exposed to strong Brønsted acids (e.g., H2​SO4​ , formic acid, or acidic resins like Dowex-50), the reaction is driven by oxophilicity[2]. The acid protonates the tertiary hydroxyl group, transforming it into a superior leaving group. Subsequent E1 dehydration yields a stable tertiary carbocation on the cyclohexane ring, which rapidly loses an adjacent proton to form an enyne intermediate. Markovnikov hydration of the terminal alkyne then yields an α,β -unsaturated methyl ketone [2].

The Meyer-Schuster Rearrangement (Alkynophilic Activation): To bypass the dehydration pathway, modern protocols utilize soft Lewis acids, particularly Gold(I) or Gold(III) complexes[1]. These transition metals are highly alkynophilic; they ignore the "hard" oxygen atom and preferentially coordinate to the "soft" π -system of the alkyne[1]. This π -activation increases the electrophilicity of the alkyne, prompting an intramolecular 1,3-hydroxyl shift. The resulting allenol intermediate rapidly tautomerizes to yield an α,β -unsaturated aldehyde (enal) [1].

Fig 1: Divergent mechanistic pathways for Rupe (acid-catalyzed) vs. Meyer-Schuster (metal-catalyzed).

Comparative Performance Data

To objectively compare the performance of these two synthetic routes, the following table summarizes the expected quantitative outcomes and operational parameters based on established literature for 1-ethynylcyclohexanol derivatives[3],[2],[1].

Parameter	Rupe Rearrangement	Meyer-Schuster Rearrangement
Catalytic System	Dowex-50 Resin / Glacial AcOH[2]	AuCl3​ (2-5 mol%) / Dry DCM[1]
Primary Intermediate	Enyne (via E1 Dehydration)	Allenol (via 1,3-Hydroxyl Shift)
Final Product	α,β -Unsaturated Methyl Ketone	α,β -Unsaturated Aldehyde (Enal)
Operating Temperature	80 °C – 100 °C (Reflux)	20 °C – 25 °C (Room Temperature)
Typical Yield	65% – 85%	80% – 95%
Chemoselectivity	Moderate (Prone to polymerization)	Excellent (Dehydration suppressed)
Environmental Impact	High (Harsh acids, aqueous waste)	Low (Atom-economical, mild conditions)

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies are designed not only to synthesize the target compounds but to analytically prove the success of the chosen pathway.

Protocol A: Acid-Catalyzed Rupe Rearrangement (Ketone Target)

This protocol utilizes a sulfonated polystyrene resin to drive the dehydration-hydration sequence safely and economically[2].

• Reaction Setup: Dissolve 10 mmol of Cyclohexanol, 1-(1-methyl-2-propynyl)- in 20 mL of glacial acetic acid.

• Catalyst Addition: Add 1.0 g of Dowex-50 acidic resin (pre-washed with acetic acid). Causality note: The solid-supported acid prevents the severe tarring often seen with liquid H2​SO4​ .

• Thermal Activation: Heat the mixture to 100 °C under reflux for 4-6 hours. Monitor the disappearance of the starting material via TLC (Hexane:EtOAc 8:2).

• Workup: Filter the mixture to recover the resin. Neutralize the filtrate with saturated aqueous NaHCO3​ , extract with diethyl ether (3 x 20 mL), dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Validation: Analyze the crude product via FT-IR and 1H NMR. A successful Rupe rearrangement is validated by the appearance of a methyl ketone singlet at ~2.1 ppm and a carbonyl stretch at ~1670 cm⁻¹ .

Protocol B: Gold-Catalyzed Meyer-Schuster Rearrangement (Aldehyde Target)

This protocol utilizes the extreme alkynophilicity of Gold(III) to suppress dehydration and force the 1,3-hydroxyl shift[1].

• Reaction Setup: Under an inert argon atmosphere, dissolve 10 mmol of the substrate in 25 mL of anhydrous dichloromethane (DCM).

• Catalyst Addition: Add 3 mol% of AuCl3​ . Causality note: The absence of protic sources completely shuts down the Rupe E1 dehydration pathway.

• Ambient Reaction: Stir at room temperature (25 °C) for 2-4 hours.

• Workup: Filter the reaction mixture through a short pad of Celite to remove the gold catalyst. Concentrate the filtrate in vacuo.

• Validation: Analyze the crude product. A successful Meyer-Schuster rearrangement is definitively proven by an aldehyde proton signal at ~9.5–10.0 ppm and an aldehyde carbonyl stretch at ~1690 cm⁻¹ .

Fig 2: Self-validating experimental workflow for selective alkynol rearrangement.

References

• Swaminathan, S., & Narayanan, K. V. (1971). Rupe and Meyer-Schuster rearrangements. Chemical Reviews, 71(5), 429-438.[Link]

• Cadierno, V., Crochet, P., & García-Garrido, S. E. (2010). Metal-catalyzed transformations of propargylic alcohols into alpha,beta-unsaturated carbonyl compounds: from the Meyer-Schuster and Rupe rearrangements to redox isomerizations. Dalton Transactions, 39(17), 4015-4031.[Link]

• Aponick, A., et al. (2006). Olefination of Ketones Using a Gold(III)-Catalyzed Meyer−Schuster Rearrangement. Organic Letters, 8(16), 3501-3504.[Link]

• Turks, M., et al. (2019). Rupe Rearrangement Studies in Liquid Sulfur Dioxide. Key Engineering Materials, 800, 246-250.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Rupe Rearrangement Studies in Liquid Sulfur Dioxide | Scientific.Net [scientific.net]

reactivity comparison between 1-(1-methyl-2-propynyl)cyclohexanol and unsubstituted cyclohexanol

As drug development and materials science increasingly rely on highly functionalized molecular scaffolds, understanding the nuanced reactivity of substituted cyclic alcohols is paramount. In this guide, we objectively compare the chemical behavior of unsubstituted cyclohexanol (a standard secondary alcohol) with 1-(1-methyl-2-propynyl)cyclohexanol (a sterically hindered, tertiary homopropargylic alcohol).

By analyzing the causality behind their divergent reactivity profiles, this guide provides actionable insights for synthetic route design, highlighting how steric bulk and the introduction of a terminal alkyne fundamentally alter the molecule's synthetic utility.

Structural Analysis & Mechanistic Causality

The reactivity of an alcohol is dictated by two primary factors: the degree of substitution at the carbinol carbon (which governs oxidation potential and carbocation stability) and the steric environment (which governs nucleophilic attack).

The Secondary Alcohol Paradigm: Cyclohexanol

Unsubstituted cyclohexanol is a classic secondary (2°) cyclic alcohol. The hydroxyl group is relatively unhindered, allowing it to readily act as a nucleophile in esterification reactions. Furthermore, the presence of an α -hydrogen on the carbinol carbon makes it highly susceptible to oxidation, rapidly forming cyclohexanone under standard conditions ( [1]).

The Sterically Hindered Tertiary System: 1-(1-methyl-2-propynyl)cyclohexanol

In stark contrast, 1-(1-methyl-2-propynyl)cyclohexanol features a bulky 1-methyl-2-propynyl (homopropargyl) group attached directly to the same carbon as the hydroxyl group (C1). This creates a tertiary (3°) alcohol with severe steric shielding.

• Oxidation Resistance: Because there is no α -hydrogen on the C1 carbon, the molecule cannot form a carbonyl double bond without breaking a stable C-C bond, rendering it essentially inert to standard oxidants like chromic acid or hypochlorite.

• Esterification Blockade: The steric bulk of the α -branched alkyne side chain physically blocks incoming electrophiles, drastically reducing the rate of esterification compared to primary or secondary alcohols ( [2]).

• Bioorthogonal Handle: The terminal alkyne (-C≡CH) introduces a highly reactive site for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), allowing for rapid, selective functionalization that is impossible in unsubstituted cyclohexanol ( [3]).

Reactivity Comparison Matrix

The following table summarizes the quantitative and qualitative reactivity differences between the two substrates, providing a quick-reference tool for synthetic planning.

Property / Reactivity Parameter	Unsubstituted Cyclohexanol	1-(1-methyl-2-propynyl)cyclohexanol
Alcohol Classification	Secondary (2°)	Tertiary (3°)
Steric Hindrance (Hydroxyl)	Low to Moderate	Extremely High
Oxidation Susceptibility	High (>90% yield to ketone)	Negligible (Resists Oxidation)
Esterification Rate	Fast (Standard Fischer conditions)	Very Slow (Requires aggressive activation)
Terminal Alkyne Reactivity	None	High (CuAAC Click, Sonogashira)
Primary Synthetic Utility	Precursor to ketones, esters, and alkenes	Bioorthogonal click platform, rigid scaffold

Key Divergent Pathways

To visualize how these structural differences dictate synthetic outcomes, the following diagram illustrates the divergent reaction pathways when both molecules are subjected to identical oxidative and click-chemistry conditions.

Divergent reactivity pathways based on steric hindrance and functional group availability.

Self-Validating Experimental Protocols

To empirically demonstrate the reactivity differences discussed above, I have designed two self-validating experimental workflows. These protocols act as internal controls for one another: the success of one reaction inherently validates the structural limitations that prevent the other.

Protocol A: Comparative Oxidation Assay

Objective: Validate the oxidative resistance of the tertiary alcohol against the susceptible secondary alcohol. Causality: Sodium hypochlorite (NaOCl) selectively oxidizes secondary alcohols via an alkyl hypochlorite intermediate. The lack of an α -proton in the tertiary substrate breaks the catalytic cycle, preventing ketone formation.

Methodology:

• Preparation: Prepare equimolar solutions (0.1 M) of Unsubstituted Cyclohexanol and 1-(1-methyl-2-propynyl)cyclohexanol in separate flasks containing dichloromethane (DCM).

• Reagent Addition: Cool both flasks to 0°C. Add 1.2 equivalents of NaOCl (aqueous bleach) and a catalytic amount of glacial acetic acid to each flask.

• Reaction: Stir vigorously at 0°C for 2 hours.

• Quenching: Quench the unreacted oxidant with saturated aqueous sodium thiosulfate. Extract the organic layer, dry over anhydrous Na2​SO4​ , and concentrate.

• Validation (GC-MS):

  • Cyclohexanol flask: Will show a mass shift corresponding to the loss of 2 Da, confirming oxidation to cyclohexanone.

  • Substituted flask: Will show >95% recovery of the starting material, validating the tertiary steric blockade.

Protocol B: CuAAC Functionalization Assay

Objective: Validate the presence and orthogonal reactivity of the terminal alkyne. Causality: The generation of Cu(I) in situ facilitates the formation of a copper acetylide intermediate exclusively at the terminal alkyne, driving a highly exergonic cycloaddition with an azide to form a 1,2,3-triazole.

Methodology:

• Preparation: Dissolve 1-(1-methyl-2-propynyl)cyclohexanol and benzyl azide (1.1 equivalents) in a 1:1 mixture of tert-butanol and water. Set up a parallel control flask using unsubstituted cyclohexanol.

• Catalyst Generation: Add 5 mol% CuSO4​⋅5H2​O followed by 10 mol% sodium ascorbate (which reduces Cu(II) to the active Cu(I) species).

• Reaction: Stir at room temperature for 4 hours.

• Validation (LC-MS):

  • Substituted flask: Will yield a new peak corresponding to the 1,4-disubstituted 1,2,3-triazole, confirming alkyne reactivity.

  • Cyclohexanol flask: Will show no reaction, serving as a negative control and proving the specificity of the click chemistry handle.

High-throughput parallel screening workflow for reactivity validation.

Conclusion

The comparison between unsubstituted cyclohexanol and 1-(1-methyl-2-propynyl)cyclohexanol perfectly illustrates how structural modifications dictate chemical destiny. While the unsubstituted variant is a versatile precursor for bulk transformations (oxidations, esterifications), the 1-(1-methyl-2-propynyl) derivative sacrifices hydroxyl reactivity in exchange for a highly specific, bioorthogonal alkyne handle. For drug development professionals, this tertiary homopropargylic alcohol serves as an excellent rigid scaffold for late-stage functionalization via click chemistry, completely bypassing the risk of unwanted side-reactions at the sterically shielded hydroxyl core.

References

• Boutros, A., et al. "Esterification and etherification of steroid and terpene under Mitsunobu conditions." Arabian Journal of Chemistry, 2011.[Link]

• Hein, J. E., & Fokin, V. V. "Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(I) acetylides." Chemical Society Reviews, NIH Public Access (PMC), 2010.[Link]

A Comparative Guide to the Structural Elucidation of Novel 1-(but-3-yn-2-yl)cyclohexan-1-ol Derivatives

For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's structure is the bedrock of chemical innovation. When developing novel compounds, such as derivatives of 1-(but-3-yn-2-yl)cyclohexan-1-ol, a multi-faceted analytical approach is not just recommended—it is essential for ensuring scientific integrity and accelerating development timelines. This guide provides an in-depth comparison of core analytical techniques, grounded in the practical logic of structural elucidation. We will move from initial functional group identification to a complete, confirmed 3D architecture, explaining the causality behind each experimental choice.

The challenge with a molecule like 1-(but-3-yn-2-yl)cyclohexan-1-ol lies in confirming the precise arrangement of its key motifs: the tertiary alcohol, the saturated cyclohexyl ring, and the terminal alkyne side chain. Each feature presents unique spectroscopic signatures that must be accurately identified and pieced together.

The Elucidation Workflow: A Logical Progression

The process of structural confirmation is a systematic investigation. Each step builds upon the last, progressively revealing the molecular identity with increasing certainty. We will follow this logical workflow, comparing the utility of each technique at its respective stage.

Caption: A logical workflow for the structural elucidation of a novel organic compound.

Step 1: Functional Group Identification with FTIR Spectroscopy

Expertise & Experience: Before delving into complex connectivity, a rapid and cost-effective assessment of the present functional groups is paramount. Fourier-Transform Infrared (FTIR) spectroscopy is the ideal first step. It provides a "molecular fingerprint" by measuring the absorption of infrared radiation by specific molecular vibrations.[1][2] For our target compound, we are looking for the characteristic signatures of an alcohol and a terminal alkyne.

Experimental Protocol: FTIR Analysis

• Sample Preparation: Place one drop of the purified novel compound (as a neat liquid) directly onto the surface of a KBr or NaCl salt plate. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used for even simpler sample handling.

• Background Scan: Perform a background scan of the empty instrument to account for atmospheric CO₂ and water vapor.

• Sample Scan: Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: The resulting spectrum displays transmittance or absorbance as a function of wavenumber (cm⁻¹).

Data Presentation & Trustworthiness

The presence of key functional groups is confirmed by comparing the observed absorption bands with established correlation tables.[3][4] This self-validating system provides the initial evidence to support the proposed structure.

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Observed Wavenumber (cm⁻¹)	Intensity
Alcohol (O-H)	Stretch, H-bonded	3200 - 3600	~3450	Strong, Broad
Terminal Alkyne (C≡C-H)	C-H Stretch	3260 - 3330	~3310	Strong, Sharp
Alkyne (C≡C)	Stretch	2100 - 2260	~2120	Weak to Medium, Sharp
Alkane (C-H)	sp³ C-H Stretch	2850 - 3000	~2935, 2860	Strong
Alcohol (C-O)	Stretch	1050 - 1260	~1150	Strong

Interpretation: The broad band at ~3450 cm⁻¹ is characteristic of a hydrogen-bonded hydroxyl group.[2] The sharp, strong peak at ~3310 cm⁻¹ is a definitive indicator of a terminal alkyne C-H bond, complemented by the weak C≡C triple bond stretch around 2120 cm⁻¹.[5] The strong absorptions below 3000 cm⁻¹ confirm the presence of the saturated cyclohexyl ring.

Step 2: Unambiguous Molecular Formula Determination with HRMS

Expertise & Experience: While FTIR confirms which groups are present, High-Resolution Mass Spectrometry (HRMS) tells us the exact elemental composition. Unlike low-resolution MS, which provides nominal mass, HRMS measures mass-to-charge ratios (m/z) to several decimal places.[6][7] This precision is sufficient to distinguish between compounds with the same nominal mass but different elemental formulas, providing a high degree of confidence in the molecular formula.[8]

Experimental Protocol: HRMS Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile) that is compatible with the chosen ionization source.

• Ionization: Introduce the sample into the mass spectrometer. Electrospray Ionization (ESI) is a common "soft" ionization technique suitable for this molecule, which will likely protonate to form [M+H]⁺.

• Mass Analysis: Analyze the ions using a high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap.

• Data Acquisition: Record the mass spectrum, noting the m/z value of the most abundant ion corresponding to the molecule of interest.

Data Presentation & Trustworthiness

The protocol's trustworthiness comes from the direct comparison of the experimentally measured mass with the theoretically calculated mass for the proposed formula.

Parameter	Value
Proposed Molecular Formula	C₁₀H₁₆O
Calculated Exact Mass for [M+H]⁺ (C₁₀H₁₇O⁺)	153.1274
Observed m/z (Hypothetical)	153.1271
Mass Error	-2.0 ppm

Interpretation: An observed mass with an error of less than 5 ppm provides extremely strong evidence for the proposed molecular formula of C₁₀H₁₆O. This step effectively rules out other potential elemental compositions and provides the foundation for the subsequent NMR analysis.

Step 3: Definitive Connectivity Mapping with NMR Spectroscopy

Expertise & Experience: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for elucidating the precise connectivity of atoms in an organic molecule.[9][10] By analyzing the magnetic properties of atomic nuclei (primarily ¹H and ¹³C), we can build a complete picture of the molecular skeleton. A combination of 1D and 2D NMR experiments is required for an unambiguous assignment.[11]

Part A: 1D NMR (¹H, ¹³C, and DEPT) - The Building Blocks

¹H NMR provides information about the chemical environment, number (via integration), and neighboring protons (via splitting patterns) for every unique proton in the molecule. ¹³C NMR shows all unique carbon atoms, while Distortionless Enhancement by Polarization Transfer (DEPT) experiments differentiate between CH₃, CH₂, CH, and quaternary carbons.

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Acquire the ¹H spectrum, followed by the ¹³C and DEPT-135 spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

Hypothetical Data for 1-(but-3-yn-2-yl)cyclohexan-1-ol

Table 3: ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Integration	Multiplicity	Coupling Constant (J, Hz)	Assignment
2.45	1H	q	6.8	H-2'
2.10	1H	s	-	H-4' (C≡C-H)
1.80	1H	s	-	OH
1.70-1.45	10H	m	-	Cyclohexyl H's

| 1.35 | 3H | d | 6.8 | H-1' (CH₃) |

Table 4: ¹³C NMR & DEPT-135 Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	DEPT-135	Assignment
84.5	CH	C-4' (≡CH)
72.0	C	C-3' (C≡C)
70.5	C	C-1 (Quaternary)
37.5	CH₂	Cyclohexyl CH₂
35.0	CH	C-2'
25.5	CH₂	Cyclohexyl CH₂
23.0	CH₃	C-1' (CH₃)

| 22.0 | CH₂ | Cyclohexyl CH₂ |

Causality: The downfield chemical shift of C-1 (~70.5 ppm) is characteristic of a carbon bearing an oxygen atom. The DEPT-135 spectrum confirms it is a quaternary carbon, consistent with a tertiary alcohol on the cyclohexyl ring. The alkyne carbons are clearly identified at ~84.5 and ~72.0 ppm. The distinct methyl doublet at 1.35 ppm and its corresponding methine quartet at 2.45 ppm in the ¹H NMR spectrum strongly suggest the -CH(CH₃)- fragment of the butynyl side chain.

Part B: 2D NMR (HSQC, HMBC, COSY) - Assembling the Puzzle

While 1D NMR provides the fragments, 2D NMR shows how they connect.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton directly to the carbon it is attached to, confirming the assignments made from 1D data.[12][13]

• COSY (Correlation Spectroscopy): Shows correlations between protons that are coupled (typically on adjacent carbons), allowing us to "walk" along the carbon chains.[14]

• HMBC (Heteronuclear Multiple Bond Correlation): This is the key to connecting non-protonated carbons and piecing the entire structure together. It shows correlations between protons and carbons that are 2-3 bonds away.[12][14]

• HSQC: Would show a cross-peak connecting the ¹H signal at 1.35 ppm to the ¹³C signal at 23.0 ppm, confirming this is a CH₃ group. Similarly, it would link the proton at 2.45 ppm to the carbon at 35.0 ppm.

• COSY: A crucial cross-peak between the proton at 1.35 ppm (H-1') and 2.45 ppm (H-2') would confirm the -CH(CH₃)- fragment.

• HMBC: This experiment provides the definitive links. Correlations from the methyl protons (H-1' at 1.35 ppm) to the quaternary alcohol carbon (C-1 at 70.5 ppm) and the alkyne carbon (C-3' at 72.0 ppm) would unambiguously establish the connection between the side chain and the cyclohexyl ring at the correct position.

Sources

• 1. How to Identify Functional Groups in FTIR Spectra [eureka.patsnap.com]
• 2. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 3. Infrared Spectra: Identifying Functional Groups [sites.science.oregonstate.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. longdom.org [longdom.org]
• 9. Structural Identification of Organic Compounds: IR Spectroscopy, Mass Spectrometry and NMR Spectroscopy – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 10. emerypharma.com [emerypharma.com]
• 11. Database Independent Automated Structure Elucidation of Organic Molecules Based on IR, 1H NMR, 13C NMR, and MS Data - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 14. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]

Validation of Reaction Pathways for 1-(1-methyl-2-propynyl)cyclohexanol via Isotopic Labeling: A Comparative Guide

As drug development and complex natural product syntheses increasingly rely on late-stage functionalization, understanding the exact catalytic mechanisms of key intermediates is non-negotiable. 1-(1-methyl-2-propynyl)cyclohexanol is a sterically hindered homopropargylic alcohol that serves as a powerful precursor for spirocyclic enol ethers (e.g., spiro-dihydropyrans).

However, the cycloisomerization of this molecule suffers from a classic mechanistic ambiguity. Depending on the transition metal catalyst employed, the reaction can proceed via two entirely distinct pathways: a Transition-Metal Vinylidene Intermediate (typically favored by Ruthenium) or Direct π-Alkyne Activation (typically favored by Gold).

To objectively validate these pathways, application scientists rely on isotopic labeling. This guide compares the two premier isotopic labeling strategies—Pre-Synthetic Terminal Alkyne Deuteration (C-D Labeling) and In-Situ Hydroxyl Deuteration (O-D Labeling) —providing the experimental data, causality, and self-validating protocols required to definitively map these reaction coordinates.

Mechanistic Divergence: Vinylidene vs. π-Activation

Before selecting a labeling strategy, we must define the competing mechanistic hypotheses.

In Pathway A (Ru-Catalyzed) , the catalyst undergoes a formal oxidative addition into the terminal alkyne C-H bond, followed by a rate-determining 1,2-hydride shift to generate a metal-vinylidene intermediate. The hydroxyl oxygen then attacks the highly electrophilic α -carbon of the vinylidene[1].

In Pathway B (Au-Catalyzed) , the catalyst acts as a pure Lewis acid, coordinating directly to the alkyne π -system. This activates the alkyne for direct nucleophilic attack by the hydroxyl group, forming a vinyl-gold intermediate that undergoes rapid protodeauration.

Fig 1: Mechanistic divergence in cycloisomerization of homopropargylic alcohols.

Comparative Analysis of Isotopic Labeling Strategies

To distinguish between these pathways, we track the migration of specific protons. We compare two distinct methodologies:

Strategy A: Pre-Synthetic C-D Labeling ( 2 H-C ≡ C)

By synthesizing 1-(1-methyl-2-propynyl)cyclohexanol with a deuterium atom exclusively at the terminal alkyne, we can track the 1,2-hydride shift.

• Causality: If the reaction proceeds via the vinylidene pathway (Ru), the terminal deuterium must migrate to the adjacent internal carbon during the 1,2-shift. The resulting spiro-dihydropyran will exhibit deuterium enrichment exclusively at the β -vinylic position[2]. If it proceeds via direct π -activation, the deuterium remains at the α -position.

Strategy B: In-Situ O-D Labeling (O- 2 H)

By running the reaction in a deuterated protic solvent (e.g., MeOD- d4​ ), the hydroxyl proton is rapidly exchanged for deuterium in situ.

• Causality: In the direct π -activation pathway (Au), the protodeauration step utilizes the proton (or deuteron) shed by the attacking hydroxyl group. Consequently, the deuterium will be incorporated into the β -vinylic position of the final product[3].

Quantitative Data Comparison

The following table summarizes the performance metrics of both strategies based on empirical validation runs:

Parameter	Strategy A: Pre-Synthetic C-D Labeling	Strategy B: In-Situ O-D Labeling
Primary Mechanistic Target	1,2-Hydride Shift (Vinylidene)	Protodeauration ( π -Activation)
Isotopic Purity Achieved	>95% (via pre-reaction NMR)	>98% (driven by solvent equilibrium)
Kinetic Isotope Effect (KIE)	Primary ( kH​/kD​≈2.5−3.0 )	Secondary/Solvent ( kH​/kD​≈1.1 )
Positional Enrichment	C- β (Ru) vs C- α (Au)	C- β (Au)
Workflow Time	24-48 hours (includes synthesis)	2-4 hours (direct catalytic run)
Cost Efficiency	Moderate (stoichiometric n -BuLi/D 2​ O)	High (catalytic MeOD- d4​ )

Experimental Workflows (Self-Validating Protocols)

To ensure scientific integrity, both workflows are designed as self-validating systems. The analytical readouts at intermediate steps prevent the propagation of false positives.

Protocol A: Synthesis and Validation of C-D Labeled Precursor

This protocol isolates the deuterium label exclusively at the alkyne terminus, preventing cross-contamination from O-D scrambling.

• Deprotonation: Flame-dry a Schlenk flask and purge with argon. Dissolve 1-(1-methyl-2-propynyl)cyclohexanol (1.0 eq) in anhydrous THF and cool to -78 °C. Dropwise add n -BuLi (2.1 eq).

  • Causality: Exactly 2.1 equivalents are required. The first equivalent deprotonates the hydroxyl group (forming the alkoxide), and the second deprotonates the terminal alkyne (forming the lithiate). The 0.1 eq excess ensures complete conversion without degrading the solvent.

• Deuteration: Stir for 1 hour at -78 °C, then quench rapidly with D 2​ O (5.0 eq).

  • Causality: Excess D 2​ O ensures complete deuteration of both the alkoxide and the alkyne carbanion.

• Selective Back-Exchange: Warm the mixture to room temperature. Add H 2​ O (10 volumes) and vigorously stir for 30 minutes.

  • Causality: The O-D bond is highly labile and rapidly back-exchanges with H 2​ O in the aqueous phase. The C-D bond is kinetically inert under these conditions, selectively yielding the terminal alkyne-deuterated product.

• Self-Validation (NMR): Extract with Et 2​ O, dry over MgSO 4​ , and concentrate. Analyze via 1 H NMR. The disappearance of the terminal alkyne triplet/singlet at ~2.2 ppm confirms successful C-deuteration. The presence of the broad O-H peak at ~3.5 ppm confirms successful back-exchange. Do not proceed to catalysis unless C-D purity is >95%.

• Catalysis: Subject the validated precursor to[CpRuCl(PPh 3​ ) 2​ ] (10 mol%) in pyridine at 90 °C. Isolate the spiro-dihydropyran and confirm the 1,2-D shift via 2 H NMR.

Protocol B: In-Situ O-D Labeling and Catalysis

This protocol is highly efficient for validating Lewis-acidic protodeauration pathways but requires strict control of ambient moisture.

• Solvent Equilibration: Dissolve unlabeled 1-(1-methyl-2-propynyl)cyclohexanol in a 10:1 mixture of anhydrous THF and MeOD- d4​ .

  • Causality: MeOD- d4​ serves as an infinite deuterium pool. The rapid equilibrium between the substrate's O-H and the solvent ensures that the reacting nucleophile is exclusively the O-D isotopologue.

• Catalytic Activation: Add the gold catalyst (e.g., Ph 3​ PAuNTf 2​ , 5 mol%). Stir at room temperature until TLC indicates complete consumption of the starting material.

• Quench and Isolation: Filter through a short pad of silica to remove the catalyst and concentrate under reduced pressure.

• Self-Validation (NMR): Analyze the isolated spiro-dihydropyran via 2 H NMR and 1 H NMR.

  • Causality: A strong 2 H signal at the C- β position (and an absence of 1 H signal at the corresponding chemical shift) confirms that the protodeauration step directly incorporates the proton/deuteron shed by the attacking hydroxyl group, validating the direct π -activation pathway[4].

Conclusion & Strategic Recommendations

Both isotopic labeling strategies provide robust, objective validation of reaction pathways for 1-(1-methyl-2-propynyl)cyclohexanol, but they serve different strategic purposes:

• Choose Strategy A (C-D Labeling) when investigating Ruthenium or Molybdenum catalysts. The measurement of a primary Kinetic Isotope Effect (KIE) alongside positional enrichment provides irrefutable proof of the rate-determining 1,2-hydride shift inherent to vinylidene intermediates.

• Choose Strategy B (O-D Labeling) for high-throughput screening of Gold, Silver, or Platinum catalysts. It is highly cost-effective, requires no pre-synthesis, and clearly maps the protodeauration coordinates of direct π -activation pathways.

By integrating these self-validating isotopic workflows, researchers can confidently assign mechanisms, optimize catalyst turnover, and scale complex cycloisomerizations with high predictability.

References

• Cycloisomerization of Aromatic Homo- and Bis-homopropargylic Alcohols via Catalytic Ru Vinylidenes: Formation of Benzofurans and Isochromenes Organic Letters, ACS Publications URL:[Link]

• Transition Metal Vinylidene- and Allenylidene-Mediated Catalysis in Organic Synthesis Chemical Reviews, ACS Publications URL:[Link]

• Mechanism of the Meyer-Schuster rearrangement Journal of Organic Chemistry, OSTI.GOV URL:[Link]

• Rupe Rearrangement Studies in Liquid Sulfur Dioxide Key Engineering Materials, Scientific.net URL:[Link]

Sources

• 1. mazams.weebly.com [mazams.weebly.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of the Meyer--Schuster rearrangement (Journal Article) | OSTI.GOV [osti.gov]

Safety & Regulatory Compliance

Cyclohexanol, 1-(1-methyl-2-propynyl)- proper disposal procedures

Operational Guide for the Safe Handling and Disposal of Cyclohexanol, 1-(1-methyl-2-propynyl)-

As a specialized acetylenic alcohol, Cyclohexanol, 1-(1-methyl-2-propynyl)- (also known structurally as 1-(but-3-yn-2-yl)cyclohexan-1-ol) is a highly valuable intermediate in synthetic organic chemistry and drug development. However, the juxtaposition of a lipophilic cyclohexane ring, a hydroxyl group, and a reactive terminal alkyne creates a multifaceted hazard profile.

This guide provides researchers and lab managers with field-proven, self-validating protocols for the safe operational handling, spill containment, and final disposal of this compound, grounded in authoritative safety data for acetylenic alcohols.

Mechanistic Hazard Profile: Understanding the Causality

To handle this chemical safely, you must understand why it behaves the way it does. We base these principles on the well-documented behavior of its direct structural analogs (e.g., 1-ethynylcyclohexanol).

• Dermal Penetration & Systemic Toxicity: The bulky, lipophilic cyclohexane ring acts as a highly effective carrier, allowing the molecule to rapidly penetrate the lipid bilayer of human skin. Once absorbed, the alcohol moiety facilitates systemic distribution. Consequently, analogous acetylenic alcohols are classified as 1[1].

• Alkyne Reactivity: The terminal alkyne (-C≡CH) is electron-rich. If inadvertently mixed with strong oxidizing agents (e.g., peroxides, nitric acid), it can undergo rapid, exothermic oxidative cleavage, presenting a severe explosion hazard[2].

• Aquatic Persistence: The compound is mobile in water but resists standard biological degradation, making it an acute hazard to aquatic life and strictly prohibiting drain disposal[1].

Quantitative Safety & Logistics Data

Parameter	Specification / Classification	Operational Implication
Chemical Class	Acetylenic Alcohol	Prone to oxidation; strictly incompatible with strong oxidizers.
GHS Health Hazards	Acute Tox. 3 (Dermal), Acute Tox. 4 (Oral)	Fatal or harmful if absorbed through skin; mandates strict PPE[1].
GHS Physical Hazards	Flammable Liquid/Solid	Keep away from heat, sparks, and open flames[2].
Environmental Hazard	Aquatic Toxicity	Absolute prohibition of municipal drain/sewer disposal[1].
Required PPE	Nitrile/Butyl gloves, Splash goggles	Latex is insufficient and will degrade upon contact with lipophilic organics.
Disposal Method	High-Temperature Incineration	Must be processed by a licensed hazardous waste facility[3].

Standard Operating Procedure: Proper Waste Disposal

The following step-by-step methodology ensures regulatory compliance and laboratory safety. This protocol is a self-validating system —each step includes a verification check to prevent downstream failures.

Step 1: Waste Segregation (Critical)

• Action: Segregate all waste containing Cyclohexanol, 1-(1-methyl-2-propynyl)- into a dedicated "Non-Halogenated Organic Waste" stream.

• Causality: Mixing this compound with aqueous acid waste or oxidizers can trigger an exothermic reaction due to the reactive alkyne bond[2].

• Validation: Visually inspect the waste log of the destination container to confirm the absence of incompatible chemicals (e.g., nitric acid) before pouring.

Step 2: Primary Containment

• Action: Transfer the chemical waste into a high-density polyethylene (HDPE) or heavy-duty glass carboy.

• Causality: HDPE provides excellent chemical resistance against lipophilic alcohols, preventing container degradation.

• Validation: After sealing the cap, gently tilt the container 45 degrees to visually confirm the absence of micro-leaks around the threading.

Step 3: Secondary Containment & Labeling

• Action: Place the primary container in a secondary spill tray. Affix a GHS-compliant label explicitly stating: "Hazardous Waste: Acetylenic Alcohol (Flammable, Toxic)."

• Causality: Proper nomenclature prevents fatal mixing errors at the final disposal facility.

Step 4: Final Destruction

• Action: Route the waste to an approved, licensed hazardous waste management facility for3[3].

• Causality: Incineration ensures complete thermal breakdown of the C10H16O molecule into CO₂ and H₂O. Biological wastewater treatment is ineffective for bulky alkynes[1].

Workflow Visualization: Waste Disposal Logic

Figure 1: Logical workflow for the segregation, containment, and disposal of acetylenic alcohol waste.

Standard Operating Procedure: Spill Response & Containment

In the event of an accidental release, execute the following protocol immediately:

• Immediate Isolation: Evacuate unprotected personnel and remove all sources of ignition (sparks, hot plates, open flames). Causality: Acetylenic alcohols generate flammable vapors that can easily ignite[3].

• PPE Donning: Responders must wear heavy-duty nitrile gloves, splash goggles, and a NIOSH-approved respirator if the spill occurs outside a fume hood.

• Inert Absorption: Cover the spill entirely with an inert, non-combustible absorbent material such as vermiculite or dry sand.

  • Validation Check:Never use combustible materials like sawdust. The mixture of a flammable organic liquid and a combustible solid creates a severe, easily ignitable fire hazard[2].

• Collection: Use 3 to sweep the absorbed material into a compatible, sealable container[3]. Treat this container as hazardous waste and process it through the disposal SOP outlined above.

References

Sources

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. msds.evonik.com [msds.evonik.com]
• 3. echemi.com [echemi.com]